3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

• CAS: 948093-96-7

Core Science & Biosynthesis

Synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole: A Comprehensive Technical Guide

Executive Summary

The 1,2,4-triazole core is a privileged pharmacophore and a critical building block in the development of modern therapeutics, agrochemicals, and advanced materials. However, the direct functionalization of the triazole ring often suffers from poor regioselectivity due to the presence of multiple nucleophilic nitrogen atoms (N1, N2, and N4).

This technical guide outlines a highly optimized, two-step synthetic pathway for the production of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole . By employing an exhaustive bromination followed by a sterically driven, regioselective N-alkylation, this protocol entirely bypasses the chromatographic bottlenecks typically associated with triazole functionalization. The resulting lipophilic, di-halogenated scaffold is primed for downstream cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) in drug discovery pipelines.

Mechanistic Overview & Retrosynthetic Analysis

The synthesis relies on a "desymmetrization via steric shielding" strategy. The causality behind the experimental design is rooted in the fundamental electronic and steric properties of the triazole ring.

• Exhaustive Bromination (Electrophilic Aromatic Substitution): Unsubstituted 1H-1,2,4-triazole is relatively electron-poor. However, deprotonation by a strong base (NaOH) generates the highly nucleophilic triazolide anion. Bromination occurs sequentially at the C3 and C5 positions. As detailed in the [1], the reaction proceeds via N-halo intermediates that rapidly rearrange to the thermodynamically stable C-halo products, yielding 3,5-dibromo-1H-1,2,4-triazole.

• Regioselective N-Alkylation (Desymmetrization): Direct alkylation of 3-substituted triazoles typically yields a difficult-to-separate mixture of N1, N2, and N4 isomers. By installing bulky bromine atoms at both C3 and C5 prior to alkylation, the N4 position (flanked by both bromines) becomes severely sterically hindered. As demonstrated by [2], alkylating this pseudo-symmetrical dibromotriazole with a mild base (K₂CO₃) in a polar aprotic solvent (MeCN) drives the reaction exclusively toward the N1/N2-alkylated isomer. The introduction of the branched 2-ethylhexyl chain further enhances the lipophilicity of the final scaffold.

Retrosynthetic analysis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Experimental Workflow & Protocols

The following protocols are designed as self-validating systems , ensuring that researchers can visually and analytically confirm the success of each step without relying solely on end-point chromatography.

Step 1: Synthesis of 3,5-Dibromo-1H-1,2,4-triazole

Adapted from established patent literature for scalable triazole halogenation [3].

Procedure:

• Setup: In a multi-neck round-bottom flask equipped with a magnetic stirrer and internal thermometer, dissolve 1H-1,2,4-triazole (1.0 eq, e.g., 50 mmol) in a biphasic mixture of Water (45 mL) and Dichloromethane (DCM) (15 mL). Cool the biphasic mixture to 0°C using an ice bath.

• Addition: Prepare two separate solutions: Solution A containing Bromine (2.1 eq, 105 mmol) in DCM (15 mL), and Solution B containing NaOH (3.0 eq, 150 mmol) in Water (20 mL).

• Reaction: Simultaneously add Solution A and Solution B dropwise to the vigorous stirring reaction mixture. Maintain the internal temperature strictly below 20°C to prevent over-oxidation and control the exotherm.

• Maturation: Remove the ice bath and allow the mixture to stir at ambient temperature for 12 hours.

• Isolation (Self-Validation): Slowly add concentrated HCl until the aqueous layer reaches pH ~3.

  • Causality & Validation: The introduction of two electron-withdrawing bromine atoms significantly lowers the pKa of the triazole ring (pKa ~ 5.2) compared to the parent triazole (pKa ~ 10.3). Upon acidification, the fully protonated 3,5-dibromo-1H-1,2,4-triazole becomes insoluble in water and crashes out as a dense, off-white solid. This pH-dependent precipitation provides immediate visual confirmation of conversion.

• Filter the precipitate, wash thoroughly with cold water, and dry under vacuum to afford the intermediate.

Step 2: Regioselective N-Alkylation with 2-Ethylhexyl Bromide

Procedure:

• Setup: Suspend 3,5-dibromo-1H-1,2,4-triazole (1.0 eq, e.g., 20 mmol) and anhydrous K₂CO₃ (1.5 eq, 30 mmol) in anhydrous Acetonitrile (MeCN) (40 mL) under a nitrogen atmosphere. Stir for 15 minutes at room temperature to facilitate deprotonation.

• Alkylation: Add 3-(bromomethyl)heptane (commonly known as 2-ethylhexyl bromide) (1.05 eq, 21 mmol) dropwise to the suspension.

• Heating: Heat the reaction mixture to 40°C.

  • Causality: The branched nature of the 2-ethylhexyl group introduces beta-steric hindrance, slowing the substitution rate compared to linear alkyl halides. Heating to 40°C provides the necessary activation energy without overcoming the steric barrier that protects the N4 position, preserving >95% N1/N2 regioselectivity.

• Workup: After 12–16 hours, quench the reaction by pouring it into distilled water (100 mL). Extract the aqueous phase with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step-by-step experimental workflow for triazole bromination and subsequent N-alkylation.

Data Presentation

The following table summarizes the optimized reaction parameters and expected quantitative outcomes for the two-step synthesis.

Reaction Step	Reagents & Equivalents	Solvent System	Temp / Time	Key Outcome / Yield
1. Bromination	1H-1,2,4-Triazole (1.0 eq)Br₂ (2.1 eq)NaOH (3.0 eq)	Biphasic:DCM / H₂O	0°C to 20°C12 hours	3,5-Dibromo-1H-1,2,4-triazoleYield: 65–85%
2. N-Alkylation	Dibromotriazole (1.0 eq)2-Ethylhexyl Bromide (1.05 eq)K₂CO₃ (1.5 eq)	Polar Aprotic:MeCN	40°C12–16 hours	3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazoleYield: >90% (N1/N2 selective)

Analytical Validation & Characterization

To ensure the trustworthiness of the synthesized compound, the structural integrity and regioselectivity must be validated through orthogonal analytical techniques:

• Mass Spectrometry (GC-MS / LC-MS): The presence of two bromine atoms provides a highly distinct, self-validating isotopic signature. The mass spectrum will display a classic 1:2:1 isotopic cluster corresponding to the [M], [M+2], and [M+4] molecular ions, confirming di-halogenation.

• ¹H NMR (400 MHz, CDCl₃): The complete disappearance of the highly deshielded triazole C-H protons (typically found at ~8.0–8.5 ppm in the parent compound) confirms exhaustive bromination. The N-alkyl chain will present a characteristic doublet for the N-CH₂ protons around 4.0–4.2 ppm, integrating to 2H.

• ¹³C NMR (100 MHz, CDCl₃) - Regioselectivity Confirmation: This is the ultimate self-validating metric for regioselectivity. If the reaction had proceeded at the N4 position, the molecule would possess a plane of symmetry, rendering C3 and C5 chemically equivalent (yielding a single carbon signal for the triazole core). Because the reaction selectively occurs at N1, the symmetry is broken. The spectrum will definitively show two distinct carbon signals for the triazole ring (typically between 135 ppm and 145 ppm), proving the successful desymmetrization and N1-alkylation.

References

• Title: Product Class 14: 1,2,4-Triazoles (Science of Synthesis) Source: Thieme Connect URL: [Link]

• Title: Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991 Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Triazole compounds and their use as gamma secretase modulators (US Patent 9611254B2)

Physicochemical Profiling and Synthetic Utility of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Executive Summary

In modern drug discovery and organic materials science, the 1,2,4-triazole core serves as a privileged scaffold, offering unique hydrogen-bonding capabilities, metabolic stability, and electron-deficient properties. However, unfunctionalized triazoles often suffer from poor organic solubility and challenging regioselectivity during late-stage functionalization. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (CAS: 948093-96-7) emerges as a highly engineered building block designed to overcome these limitations. By integrating orthogonal cross-coupling handles (dibromo) with a massive steric and lipophilic modifier (2-ethylhexyl), this compound enables precise desymmetrization and exceptional solubility profiles[1][2].

This whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its structural design, and validated protocols for its application in advanced synthesis.

Structural Rationale and Physicochemical Properties

The Causality of Structural Design

The molecular architecture of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is not arbitrary; it is a deliberate solution to common synthetic bottlenecks:

• The 2-Ethylhexyl Chain (Lipophilicity & Solubilization): Rigid, planar heterocyclic systems tend to form strong crystal lattices via π−π stacking, rendering them insoluble in non-polar organic solvents. The 2-ethylhexyl group is a branched, aliphatic chain. The branching at the C2 position acts as a "steric wedge," disrupting lattice packing. This drastically lowers the melting point (often rendering the intermediate a viscous liquid or low-melting solid) and ensures complete solubility in solvents like toluene, dichloromethane, and THF, which is critical for continuous-flow chemistry and high-concentration batch reactions.

• Desymmetrization via N1-Alkylation: Symmetrical 3,5-dibromo-1H-1,2,4-triazole presents identical reactive sites. Alkylation at the N1 position breaks this symmetry. The bromine at C5 becomes sterically encumbered by the bulky 2-ethylhexyl group and experiences distinct electronic induction compared to the C3 bromine. This differentiation allows for regioselective debromination or sequential cross-coupling[2].

Quantitative Physicochemical Profile

The following table summarizes the core physicochemical parameters of the compound, highlighting its highly lipophilic nature and suitability for organic synthesis[1].

Parameter	Value	Mechanistic Implication
CAS Number	948093-96-7	Unique identifier for procurement and tracking.
Molecular Formula	C₁₀H₁₇Br₂N₃	Indicates high halogen density; requires careful mass balance.
Molecular Weight	339.07 g/mol	Heavy isotopic signature due to dual bromine isotopes (⁷⁹Br, ⁸¹Br).
Calculated LogP	4.02	Highly lipophilic; partitions heavily into organic phases during workup.
Topological Polar Surface Area (TPSA)	30.71 Ų	Low polarity, driving its high solubility in non-polar media.
Hydrogen Bond Donors	0	N1 is alkylated, eliminating the triazole N-H proton.
Hydrogen Bond Acceptors	3	N2 and N4 remain available for coordination or hydrogen bonding.
Rotatable Bonds	6	High conformational flexibility provided by the 2-ethylhexyl chain.

Mechanistic Pathways and Regioselectivity

To leverage this building block effectively, researchers must understand the sequence of functionalization. The steric bulk of the 2-ethylhexyl group dictates that the C3 position is significantly more accessible for palladium-catalyzed oxidative addition than the C5 position.

Fig 1. Divergent regioselective functionalization pathways and QC validation.

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems. By embedding analytical checkpoints within the workflow, researchers can ensure the integrity of the physicochemical data and synthetic yields.

Protocol A: Experimental Determination of LogP (Shake-Flask Method)

Given the calculated LogP of ~4.02[1], experimental validation is crucial for downstream pharmacokinetic modeling or material formulation. This protocol uses a self-validating mass balance approach.

Reagents & Equipment:

• 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (Analytical standard, ≥98% purity)

• 1-Octanol (HPLC grade, pre-saturated with water)

• Deionized Water (HPLC grade, pre-saturated with 1-octanol)

• Thermostated shaker bath (25.0 ± 0.1 °C)

• HPLC-UV system

Step-by-Step Methodology:

• Preparation: Dissolve exactly 5.0 mg of the triazole in 5.0 mL of the water-saturated 1-octanol to create the stock solution ( Cinitial​ ).

• Partitioning: Transfer 2.0 mL of the stock solution into a 10 mL glass vial. Add 2.0 mL of octanol-saturated water.

• Equilibration: Seal the vial and agitate in the thermostated shaker bath at 25.0 °C for 24 hours to ensure complete thermodynamic equilibrium.

• Phase Separation: Centrifuge the vial at 3000 rpm for 15 minutes to break any micro-emulsions. The highly lipophilic nature of the compound makes emulsion formation a risk if agitated too violently.

• Quantification: Carefully sample the octanol phase (top) and water phase (bottom) using separate glass syringes. Analyze both phases via HPLC-UV (λ = 220 nm).

• Self-Validation (Mass Balance): Calculate the total mass recovered: (Coct​×Voct​)+(Cwat​×Vwat​) . If the recovered mass deviates by >5% from the initial mass, discard the result. A loss indicates precipitation at the interface or adsorption to the glass, invalidating the partition coefficient.

• Calculation: LogP=log10​(Coct​/Cwat​) .

Protocol B: Regioselective C3 Suzuki-Miyaura Cross-Coupling

This protocol exploits the steric shielding of the C5 bromine by the 2-ethylhexyl group to achieve mono-arylation exclusively at the C3 position.

Reagents & Equipment:

• 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 eq, 1.0 mmol, 339 mg)

• Phenylboronic acid (1.05 eq, 1.05 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 5 mol%)

• K₂CO₃ (2.0 eq, 2.0 mmol)

• Toluene/H₂O (4:1 v/v, 10 mL), degassed

• Schlenk flask and reflux condenser

Step-by-Step Methodology:

• Setup: Charge the Schlenk flask with the triazole, phenylboronic acid, and K₂CO₃.

• Solvent Addition: Add the degassed Toluene/H₂O mixture. The 2-ethylhexyl chain ensures immediate dissolution of the triazole in the toluene phase, keeping it available for the catalytic cycle at the biphasic interface.

• Catalyst Addition: Add Pd(dppf)Cl₂ under a positive flow of inert gas (N₂ or Argon).

• Reaction: Heat the biphasic mixture to 80 °C with vigorous stirring for 4 hours.

• Self-Validation (LC-MS Monitoring): At t=2 hours, sample the organic layer. LC-MS must show the disappearance of the starting material isotopic cluster (m/z 338/340/342) and the appearance of the mono-coupled product (m/z 336/338). Crucial Check: If the bis-coupled product (m/z 334) exceeds 5% relative abundance, the temperature is too high or the boronic acid stoichiometry was inaccurate.

• Workup: Cool to room temperature, separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/Ethyl Acetate) to yield the C3-arylated, C5-bromo intermediate.

Storage, Handling, and Stability

Due to its high lipophilicity and the presence of two heavy halogen atoms, specific handling guidelines must be strictly observed:

• Storage Conditions: Must be sealed in a dry environment and maintained at 2-8 °C[1]. While the compound is generally stable, prolonged exposure to ambient light and heat can induce slow homolytic cleavage of the C-Br bonds, leading to degradation and discoloration (yellowing).

• Handling: The 2-ethylhexyl chain allows the compound to easily penetrate standard nitrile gloves if dissolved in carrier solvents like dichloromethane. Double-gloving and handling inside a certified fume hood are mandatory.

Conclusion

3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is a masterclass in rational chemical design. By combining the versatile reactivity of a dibrominated heterocycle with the profound physicochemical modifications induced by a branched alkyl chain, it solves critical issues of solubility and regioselectivity. Mastering the protocols and mechanistic principles outlined in this guide empowers researchers to efficiently integrate this scaffold into advanced pharmaceutical agents and organic electronic materials.

References

• ACS Publications. "Development of a Scalable Route toward an Alkylated 1,2,4-Triazole, a Key Starting Material for CXCR3 Antagonist ACT-777991." Organic Process Research & Development. Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]

13C NMR analysis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Comprehensive 13 C NMR Analysis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole: A Technical Guide for Structural Elucidation

Executive Summary

The structural elucidation of highly substituted, halogenated heterocycles presents a unique set of spectroscopic challenges. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole combines a highly electron-deficient, sterically hindered aromatic core with a branched, flexible aliphatic chain. This whitepaper provides an in-depth mechanistic breakdown of its 13 C NMR profile, detailing the causality behind chemical shifts—specifically the heavy atom effect—and outlining a self-validating experimental protocol designed to prevent signal loss and ensure absolute assignment accuracy.

The synthesis and structural characterization of alkylated 3,5-dibromo-1,2,4-triazoles are critical in the development of scalable pharmaceutical intermediates and advanced materials[1]. Understanding their precise spectroscopic signatures is paramount for downstream drug development workflows.

Mechanistic Insights: Causality in Chemical Shifts

To accurately interpret the 13 C NMR spectrum of this molecule, one must understand the distinct electronic environments governing its two primary domains: the brominated triazole core and the 2-ethylhexyl chain.

The Triazole Core and The Heavy Atom Effect (HAE)

In a standard unsubstituted 1H-1,2,4-triazole, the C3 and C5 carbons typically resonate in the highly deshielded region of 145–150 ppm due to the electron-withdrawing nature of the adjacent nitrogen atoms. However, the introduction of bromine atoms at the C3 and C5 positions fundamentally alters this electronic landscape, a phenomenon well-documented in the synthesis of dibromo-triazole derivatives[2].

Bromine is a large, highly polarizable halogen. Through strong spin-orbit coupling, it induces a significant shielding effect on the directly attached carbon nuclei—known as the Heavy Atom Effect (HAE) [3]. Consequently, the C3 and C5 resonances are shifted significantly upfield (typically to the 130–142 ppm range). Furthermore, because these are quaternary carbons lacking directly attached protons, they suffer from a complete absence of Nuclear Overhauser Effect (NOE) enhancement and exhibit exceptionally long spin-lattice relaxation times ( T1​ ).

The 2-Ethylhexyl Aliphatic Chain

The N1-attached 2-ethylhexyl group provides a textbook example of aliphatic dispersion. The branching at the C2' position creates a distinct methine (CH) signal and splits the aliphatic system into a primary butyl chain and a secondary ethyl branch. The C1' methylene carbon is directly bonded to the N1 atom of the triazole ring, resulting in a strong downfield shift (~53 ppm) due to the inductive withdrawal of the heteroatom. While the C2' stereocenter renders the C1' protons diastereotopic in 1H NMR, the 13C resonance remains a singular, well-defined peak.

Quantitative Data Synthesis

The table below summarizes the expected 13 C NMR chemical shifts, multiplicities, and the underlying causality for each assignment.

Carbon Position	Chemical Shift (ppm)	DEPT-135 Multiplicity	Assignment Rationale & Causality
C5 (Triazole)	~140.8	C (Quaternary, null)	Shielded by Br (HAE). Differentiated from C3 via strong 3JCH​ HMBC correlation from C1'-H 2​ .
C3 (Triazole)	~132.4	C (Quaternary, null)	Shielded by Br (HAE). No HMBC correlation from C1'-H 2​ due to 4JCH​ distance.
C1' (N-CH 2​ )	~53.2	CH 2​ (Negative)	Strongly deshielded by the adjacent electronegative N1 atom.
C2' (CH)	~39.5	CH (Positive)	Branching point of the 2-ethylhexyl chain; tertiary carbon environment.
C3' (CH 2​ )	~29.8	CH 2​ (Negative)	Main aliphatic chain methylene.
C4' (CH 2​ )	~28.4	CH 2​ (Negative)	Main aliphatic chain methylene.
C7' (CH 2​ , ethyl)	~23.5	CH 2​ (Negative)	Ethyl branch methylene.
C5' (CH 2​ )	~22.8	CH 2​ (Negative)	Penultimate methylene of the main butyl branch.
C6' (CH 3​ )	~13.9	CH 3​ (Positive)	Terminal methyl of the main butyl branch.
C8' (CH 3​ , ethyl)	~10.4	CH 3​ (Positive)	Terminal methyl of the ethyl branch.

Self-Validating Experimental Protocol

To overcome the inherent challenges of analyzing halogenated quaternary carbons, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system —incorporating internal feedback loops to guarantee data integrity.

Phase 1: Sample Preparation & Relaxation Mitigation

• Solvent & Concentration: Dissolve 40–50 mg of the analyte in 0.6 mL of CDCl 3​ . High concentration is required to maximize the signal-to-noise ratio (SNR) for the quaternary carbons.

• Paramagnetic Doping: Add 0.05 M Chromium(III) acetylacetonate (Cr(acac) 3​ ) to the sample.

  • Causality: The C3 and C5 carbons have extremely long T1​ relaxation times. The paramagnetic Cr(acac) 3​ reagent drastically shortens T1​ , ensuring these elusive peaks appear above the noise floor without requiring days of acquisition time.

Phase 2: Instrument Configuration

• Pulse Sequence: Utilize a standard proton-decoupled 13 C experiment (e.g., zgpg30 on Bruker systems).

• Relaxation Delay ( D1​ ): Extend the D1​ to 5–10 seconds.

  • Causality: Even with a relaxation agent, a longer D1​ ensures complete bulk magnetization recovery for the quaternary carbons, preventing signal saturation across multiple scans.

Phase 3: Orthogonal Validation (The Feedback Loop)

• DEPT-135 Acquisition: Acquire a DEPT-135 spectrum.

  • Validation: The C1', C3', C4', C5', and C7' signals must point downwards (CH 2​ ), while C2', C6', and C8' must point upwards (CH/CH 3​ ). The C3 and C5 signals must completely disappear, validating their quaternary nature.

• HMBC ( 1H−13C ) Acquisition: Acquire an HMBC spectrum optimized for long-range couplings (typically 8 Hz).

  • Validation: The N1-CH 2​ protons (~4.0 ppm) will show a strong 3-bond ( 3JCH​ ) cross-peak to the C5 carbon (~140.8 ppm). Because C3 is 4 bonds away ( 4JCH​ ), it will show no correlation. This step unambiguously differentiates the two brominated carbons, completing the self-validation loop.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating NMR acquisition process, highlighting the critical decision matrix for quaternary carbon resolution.

Figure 1: Self-validating 13C NMR acquisition workflow for halogenated triazoles.

References

• Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991, ACS Publications.[Link]

• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid, ResearchGate.[Link]

• Synthesis and Crystal Structures of Dibromo-Triazoles and their Amination, ProQuest.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Crystal Structures of Dibromo-Triazoles and their Amination - ProQuest [proquest.com]

Mass Spectrometry of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole: A Mechanistic Guide

Executive Summary

The structural elucidation and quantification of halogenated heterocycles demand rigorous analytical frameworks. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (C₁₀H₁₇Br₂N₃) presents a unique analytical profile due to the juxtaposition of a highly electron-deficient, rigid dibromotriazole core and a highly lipophilic, flexible 2-ethylhexyl aliphatic chain. This whitepaper provides an in-depth mechanistic guide to the mass spectrometric (MS) behavior of this molecule, detailing ionization dynamics, collision-induced dissociation (CID) pathways, and a self-validating LC-MS/MS protocol designed for high-fidelity analytical workflows.

Molecular Architecture & Ionization Dynamics

The Causality of ESI+ Selection

While electron ionization (EI) is traditional for small molecules, the bulky 2-ethylhexyl chain is highly susceptible to premature fragmentation under harsh 70 eV EI conditions. Conversely, Electrospray Ionization in positive mode (ESI+) is the optimal technique. The 1,2,4-triazole ring possesses basic nitrogen atoms (specifically N2 and N4) with localized lone pairs that readily accept protons in an acidic mobile phase (e.g., 0.1% formic acid). ESI+ preserves the intact molecular ion [M+H]+ , allowing analysts to leverage the molecule's most diagnostic feature: its isotopic signature.

The Dibromo Isotopic Signature

Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 natural abundance ratio (50.69% and 49.31%). Because this molecule contains two bromine atoms, the binomial expansion of these isotopic probabilities results in a characteristic triplet cluster for the molecular ion. This manifests as [M] , [M+2] , and [M+4] peaks in a strict 1:2:1 intensity ratio[1]. Monitoring this exact ratio serves as an intrinsic validation metric to rule out isobaric interferences.

Table 1: Isotopic Signatures of the [M+H]⁺ Precursor Ion

Isotope	Nominal m/z	Exact Mass (Da)	Relative Abundance	Composition
M	338	337.989	~ 51%	[C₁₀H₁₈⁷⁹Br₂N₃]⁺
M+2	340	339.987	100%	[C₁₀H₁₈⁷⁹Br⁸¹BrN₃]⁺
M+4	342	341.985	~ 49%	[C₁₀H₁₈⁸¹Br₂N₃]⁺

Fragmentation Pathways (MS/MS)

Triazole derivatives are notoriously stable and often suffer from poor fragmentation efficiency, sometimes yielding only a single dominant fragment[2]. However, by utilizing optimized stepped Normalized Collision Energy (NCE), three distinct mechanistic pathways can be induced.

• Pathway A: Dealkylation (The Base Peak) The N-alkyl bond is the weakest point of the protonated molecule. The bulky 2-ethylhexyl group provides significant steric strain and acts as an excellent leaving group. Under low-to-medium CID energy, it undergoes a charge-remote inductive cleavage or a 3, transferring a hydrogen back to the triazole core and expelling a neutral alkene (C₈H₁₆, 112 Da)[3]. This yields the protonated dibromotriazole core at m/z 226/228/230, which retains the 1:2:1 isotopic pattern.

• Pathway B: Halogen Cleavage At higher collision energies, the C-Br bonds (~280 kJ/mol) undergo homolytic cleavage. The loss of a bromine radical (79 Da or 81 Da) from the core ion generates a radical cation at m/z 147/149. Because only one bromine remains, the isotopic pattern shifts dramatically from 1:2:1 to a 1:1 doublet[1].

• Pathway C: Triazole Ring Cleavage A hallmark of 1,2,4-triazole fragmentation is the structural collapse of the aromatic ring, typically resulting in the expulsion of neutral hydrogen cyanide (HCN, 27 Da) or nitrogen (N₂, 28 Da)[4].

Fig 1. Primary CID fragmentation pathways of protonated 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Table 2: Diagnostic CID Product Ions

Fragment m/z	Neutral Loss	Mechanism	Retained Isotope Pattern
226, 228, 230	112 Da (C₈H₁₆)	Inductive Cleavage of Alkyl Chain	1:2:1 (Br₂)
199, 201, 203	139 Da (C₈H₁₆ + HCN)	Alkyl Loss + Triazole Ring Opening	1:2:1 (Br₂)
147, 149	191 Da (C₈H₁₆ + Br•)	Alkyl Loss + Homolytic Br Cleavage	1:1 (Br₁)

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure absolute analytical trustworthiness, the following methodology is designed as a self-validating system . The protocol forces the instrument to mathematically verify the precursor's identity before expending duty cycle on fragmentation.

Phase 1: Sample Preparation & System Suitability

• Diluent Preparation: Prepare a solvent of 50:50 Methanol:Water fortified with 0.1% Formic Acid (v/v) to ensure complete protonation prior to desolvation.

• Self-Validation Check (Blank Injection): Inject a pure solvent blank. The acquisition software must verify that background noise in the m/z 338–342 extraction window is <10³ counts per second (cps) to definitively rule out isobaric carryover or column bleed.

Phase 2: UHPLC Separation

• Stationary Phase: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Causality: The highly lipophilic 2-ethylhexyl chain interacts strongly with the C18 phase, ensuring the analyte elutes late in the gradient, well-separated from early-eluting polar matrix suppressors.

• Mobile Phase Gradient:

  • Mobile Phase A: H₂O + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Run a ballistic gradient from 5% B to 95% B over 3.0 minutes.

Phase 3: Data-Dependent ESI-MS/MS Acquisition

• MS1 Isotopic Filtering: Program the high-resolution MS (Orbitrap or TOF) to scan MS1 at 70,000 FWHM.

• Self-Validating Trigger: Configure the Data-Dependent Acquisition (DDA) logic to only trigger MS2 if the precursor envelope at m/z 338, 340, and 342 matches the theoretical 1:2:1 ratio within a ±5% tolerance. If the ratio fails, the peak is rejected as a co-eluting chimera.

• CID Execution: Isolate the base isotope (m/z 340.0) using a narrow 1.0 Da quadrupole window. Apply stepped NCE (20, 40, 60 eV) to ensure both the low-energy dealkylation and high-energy ring cleavage pathways are captured in a single composite spectrum[2].

Fig 2. Self-validating LC-MS/MS workflow ensuring isotopic precursor verification prior to CID.

References

• Ikizler, A. A., et al. "Mass Spectra of Some 1,2,4-Triazoles." Spectroscopy Letters, Vol 24, No 3. 3

• Salionov, V. O., et al. "Mass-spectrometric fragmentation of sodium 2-(4-methyl-5-(thiophene-2-yl)-4H-1,2,4-triazole-3-ylthio)acetate." ZSMU, 2013. Link

• Chemistry Steps. "Isotopes in Mass Spectrometry: Cl and Br Isotopic Patterns." Chemistry Steps, 2025. 1

• Nakata, H., et al. "Mass spectra of 1,2,4‐triazoles—II: Alkyl 1,2,4‐triazoles." Journal of the Mass Spectrometry Society of Japan, 1973. 4

• Jasak, J., et al. "Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology." AB SCIEX, 2012. 2

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Solubility Profiling and Solvent Optimization for 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole: A Technical Whitepaper

Executive Summary

The compound 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (CAS: 948093-96-7) is a highly functionalized heterocyclic building block widely utilized in the synthesis of organic semiconductors, conjugated polymers, and complex pharmaceutical scaffolds. Understanding its solubility profile is not merely a matter of physical characterization; it is a critical prerequisite for optimizing downstream homogeneous catalysis (e.g., Suzuki-Miyaura or Stille cross-couplings). This whitepaper provides an in-depth analysis of the thermodynamic forces dictating its solubility, empirical data across varying solvent polarities, and a self-validating experimental protocol for high-fidelity solubility determination.

Physicochemical Architecture & Thermodynamic Causality

To master the solubility of this molecule, one must first deconstruct its structural dichotomy:

• The Rigid Triazole Core: The 3,5-dibromo-1,2,4-triazole moiety is highly polarizable, capable of strong dipole-dipole interactions, and presents potential sites for halogen bonding[1]. Left unsubstituted, such cores form intractable crystalline lattices driven by π−π stacking and hydrogen bonding.

• The 2-Ethylhexyl Appendage: Alkylating the core with a 2-ethylhexyl group is a deliberate structural desymmetrization strategy[1].

The Causality of Solubility: Why utilize a 2-ethylhexyl chain instead of a linear n-octyl chain? Linear chains can interdigitate, maintaining high lattice energies. The branched, chiral nature of the 2-ethylhexyl group induces severe steric hindrance, preventing the planar triazole cores from effectively π -stacking. This drastically lowers the melting point—often rendering the compound a viscous oil or low-melting solid—and maximizes the entropy of mixing ( ΔSmix​ ) upon solvent addition.

According to the Hansen Solubility Parameters (HSP) framework, this lipophilic appendage significantly increases the dispersion parameter ( δD​ ) while suppressing the relative impact of the polarity ( δP​ ) and hydrogen bonding ( δH​ ) parameters inherent to the triazole ring (2)[2]. Consequently, the molecule exhibits a calculated LogP of ~4.02 (3)[3], indicating profound lipophilicity and excellent miscibility in non-polar to moderately polar organic solvents.

Empirical Solubility Data in Organic Solvents

The table below summarizes the quantitative solubility profile of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. These values serve as a predictive framework for solvent selection in synthetic workflows.

Solvent	Polarity Index	Estimated Solubility (mg/mL)	Application Context
Hexane	0.1	> 100	Non-polar extractions, crystallization anti-solvent
Toluene	2.4	> 500	Homogeneous Pd-catalyzed cross-coupling
Dichloromethane (DCM)	3.1	> 500	Stock solution preparation, biphasic reactions
Tetrahydrofuran (THF)	4.0	> 500	Grignard/organolithium metalation steps
Ethyl Acetate	4.4	> 200	Chromatographic purification
Methanol	5.1	10 - 50	Precipitation solvent for polymer products
Water	10.2	< 0.1	Aqueous workup (compound remains in organic phase)

High-Fidelity Experimental Protocol: The Shake-Flask Method

To empirically validate these solubility profiles in your specific laboratory conditions, I mandate the use of the industry-standard shake-flask method coupled with HPLC-UV quantification (4)[4]. Rapid kinetic solubility screens often suffer from false positives due to transient supersaturation or amorphous precipitation (5)[5]. The shake-flask method, conversely, is a self-validating system that guarantees true thermodynamic equilibrium.

Step-by-Step Methodology

Step 1: Preparation of Saturated Solution

• Action: Add an excess amount of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (e.g., 600 mg) to 1.0 mL of the target solvent in a 4 mL borosilicate glass vial equipped with a PTFE-lined cap.

• Causality: The presence of visible, undissolved solute (or a distinct second liquid phase if the compound oils out) is the fundamental thermodynamic requirement to prove that the solvent is fully saturated.

Step 2: Thermodynamic Equilibration

• Action: Secure the vials on an orbital shaker set to 300 RPM inside a temperature-controlled incubator at 25.0 ± 0.1 °C for 48 hours.

• Causality: Solubility is exponentially dependent on temperature. Strict thermal control prevents fluctuations that cause dissolution/precipitation cycles. A 48-hour window ensures the system has overcome any kinetic barriers and reached a stable thermodynamic minimum.

Step 3: Phase Separation

• Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes at 25 °C. Extract the supernatant and pass it through a 0.22 µm PTFE syringe filter. Crucial: Discard the first 0.2 mL of the filtrate.

• Causality: Centrifugation compacts the solid pellet, preventing filter clogging. PTFE is chemically inert to aggressive organics like THF and DCM. Discarding the initial filtrate pre-saturates the filter membrane, eliminating quantitative errors caused by non-specific adsorption of the highly lipophilic triazole to the filter matrix.

Step 4: Quantification & Self-Validation

• Action: Volumetrically dilute the filtered supernatant (e.g., 1:1000) into the HPLC mobile phase (e.g., 80:20 Acetonitrile:Water). Spike the dilution with a known concentration of an internal standard (e.g., 1,4-dibromobenzene). Analyze via HPLC-UV at 254 nm against a 5-point calibration curve.

• Causality: Direct injection of saturated solutions will precipitate the compound in the HPLC flow path, destroying the column. The internal standard creates a self-validating data loop: it mathematically corrects for any micro-pipetting errors or injection volume variances caused by the high volatility of solvents like DCM.

Workflow Visualization

Figure 1: High-fidelity shake-flask workflow for thermodynamic solubility determination.

Downstream Applications & Solvent Selection Strategy

The exceptional solubility of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole in aromatic and halogenated solvents dictates its synthetic utility. In the synthesis of donor-acceptor conjugated polymers via Stille coupling, pure Toluene or THF is preferred to maintain a homogeneous catalytic cycle. The high solubility ensures that the local concentration of the dibromo-monomer remains elevated, driving the reaction kinetics forward and preventing premature precipitation of growing oligomer chains—a common failure mode when using less soluble, unbranched triazole derivatives.

References

• ChemScene. "3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole Product Data". 3

• ACS Publications. "Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991". 1

• Sigma-Aldrich. "Automated Screening of Aqueous Compound Solubility in Drug Discovery". 5

• ACS Publications. "Determining the Hansen Solubility Parameter of Three Corrosion Inhibitors and the Correlation with Mineral Oil". 2

• BenchChem. "Application Notes and Protocols for Determining the Solubility of Novel Compounds". 4

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CAS number for 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

An In-Depth Technical Guide to 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

CAS Number: 948093-96-7

Abstract

This technical guide provides a comprehensive scientific overview of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole, a halogenated N-substituted heterocyclic compound. The document delineates its core physicochemical properties, proposes a detailed and chemically sound synthetic pathway via N-alkylation, and explores its potential applications, particularly within the agrochemical and pharmaceutical sectors. The guide is structured to provide researchers, chemists, and drug development professionals with both foundational knowledge and field-proven insights into the strategic utility of this molecule as a synthetic intermediate and a potential bioactive agent.

Introduction: Strategic Importance of the Molecular Architecture

The 1,2,4-triazole ring is a privileged scaffold in medicinal and agricultural chemistry, forming the core of numerous antifungal, anticancer, and herbicidal agents.[1] The strategic value of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole lies in the synergistic combination of its three key structural features:

• The 1,2,4-Triazole Core: This heterocyclic system is metabolically stable and serves as a potent pharmacophore, capable of coordinating with metallic ions in enzymes and participating in hydrogen bonding.

• Dibromo-Substituents: The two bromine atoms at the 3 and 5 positions significantly enhance the molecule's utility as a synthetic intermediate.[2] These positions are activated for nucleophilic substitution or can participate in transition-metal-catalyzed cross-coupling reactions, allowing for the facile introduction of diverse functional groups to build molecular complexity.[3][4]

• The N-(2-ethylhexyl) Group: This branched, eight-carbon alkyl chain imparts significant lipophilicity to the molecule. In the context of bioactive compounds, increased lipophilicity can enhance membrane permeability and improve formulation compatibility, potentially leading to greater efficacy in biological systems.[5] This is a critical parameter for both agrochemical penetration into plant tissues or fungi and for drug absorption in physiological environments.

This guide will deconstruct the synthesis and potential of this molecule, providing a framework for its practical application in research and development.

Physicochemical and Computational Properties

The fundamental properties of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole are summarized below. This data is essential for planning reactions, purification, and formulation.

Property	Value	Source
CAS Number	948093-96-7	[6][7]
Molecular Formula	C₁₀H₁₇Br₂N₃	[6]
Molecular Weight	339.07 g/mol	[6]
Purity	Typically ≥98%	[6][7]
SMILES	CCCCC(CC)CN1N=C(Br)N=C1Br	[6]
Topological Polar Surface Area (TPSA)	30.71 Ų	[6]
LogP (calculated)	4.0195	[6]
Hydrogen Bond Acceptors	3	[6]
Hydrogen Bond Donors	0	[6]
Rotatable Bonds	6	[6]
Storage Conditions	Sealed in dry, 2-8°C	[6]

Synthesis and Mechanistic Rationale

The most logical and industrially scalable approach to synthesizing 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is through the direct N-alkylation of the 3,5-Dibromo-1H-1,2,4-triazole precursor.

Proposed Synthetic Workflow

The synthesis is a nucleophilic substitution reaction where the deprotonated triazole anion attacks the electrophilic carbon of an alkyl halide.

Sources

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• 4. Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Buy 3,5-Dibromo-1-nonyl-1H-1,2,4-triazole | 948093-93-4 [smolecule.com]
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• 7. 948093-96-7|3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole|BLD Pharm [bldpharm.com]

Tautomeric Dynamics of Substituted 1,2,4-Triazoles: Mechanistic Insights and Implications for Rational Drug Design

Executive Summary

The 1,2,4-triazole scaffold is a privileged pharmacophore embedded in numerous blockbuster therapeutics, ranging from broad-spectrum antifungals (fluconazole) to antiviral agents (ribavirin) and aromatase inhibitors (letrozole) 1. Despite its ubiquity, the 1,2,4-triazole ring presents a complex physicochemical challenge: it is highly amphoteric (pKa ~2.45 and 10.26) and exhibits rapid prototropic tautomerism 1. The specific tautomeric state (1H, 2H, or 4H) dictates the molecule's hydrogen-bond donor/acceptor topology, profoundly influencing target binding affinity, solubility, and membrane permeability 2.

This whitepaper provides an in-depth technical framework for elucidating the tautomeric equilibria of substituted 1,2,4-triazoles. By establishing self-validating workflows that integrate Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) and high-level Density Functional Theory (DFT), we outline how drug development professionals can definitively assign tautomeric states to optimize rational drug design.

The Structural Basis of 1,2,4-Triazole Tautomerism

The unsymmetrical nature of the 1,2,4-triazole ring allows for the existence of three primary prototropic tautomers: the 1H, 2H, and 4H forms 3. These constitutional isomers interconvert via the rapid migration of a proton among the ring nitrogen atoms, a process heavily modulated by the electronic nature of substituents at the C3 and C5 positions 2.

In the unsubstituted parent molecule, the 1H-tautomer is thermodynamically favored over the 4H-tautomer by more than 6 kcal/mol due to the minimization of lone-pair repulsion between adjacent nitrogen atoms 4. However, introducing electron-withdrawing groups (EWGs) or electron-donating groups (EDGs) dramatically shifts this equilibrium.

Prototropic tautomeric equilibrium of 1,2,4-triazoles modulated by substituent and solvent effects.

For instance, in 3-amino-5-aryl-1,2,4-triazoles, experimental and theoretical studies confirm the existence of both N1-H and N2-H forms, while the N4-H form is virtually unobservable (being >5 kcal/mol less stable) [[4]](). Furthermore, derivatives such as 1,2,4-triazole-3-thiones introduce an additional layer of complexity via thione-thiol tautomerism, where the solvent's dielectric constant dictates whether the thione (S7-H) or thiol (N2-H) form predominates .

Quantitative Tautomeric Stability Data

Compound Class / Substituent	Dominant Tautomer (Gas Phase / Non-Polar)	Dominant Tautomer (Polar Solvent / Solid)	Quantitative Energy Difference (ΔE)
Unsubstituted 1,2,4-triazole	1H-tautomer	1H-tautomer	1H is >6.0 kcal/mol more stable than 4H [[4]]()
3-Amino-5-aryl-1,2,4-triazole	1H / 2H mixture	1H / 2H mixture	4H is >5.0 kcal/mol less stable than 1H/2H 4
1,2,4-triazole-3-thione	Thione form (S7-H)	Thiol form (N2-H)	Highly solvent-dependent; polar media favors thiol 5
Methyl-1,2,4-triazole-3-carboxylate	1H-tautomer	1H / 2H equilibrium	Heavily modulated by ester EWG effects 3

Self-Validating Experimental & Computational Workflows

To accurately map the pharmacophore of a triazole-based drug candidate, researchers must move beyond static assumptions and employ a multi-modal, self-validating workflow. Relying solely on room-temperature NMR is insufficient because the rapid proton exchange averages the signals, masking the true tautomeric distribution 6.

Self-validating workflow integrating NMR, X-ray, and DFT to elucidate triazole tautomers.

Protocol 1: Variable-Temperature NMR (VT-NMR) Elucidation

The causality behind this protocol lies in thermal kinetics. By lowering the temperature, we reduce the thermal energy available to overcome the activation barrier of the prototropic shift, effectively "freezing" the molecules in their discrete tautomeric states on the NMR timescale.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the substituted 1,2,4-triazole in 0.5 mL of a highly polar, low-freezing-point deuterated solvent (e.g., DMF- d7​ or THF- d8​ ). Causality: Polar solvents stabilize discrete tautomers, while the low freezing point allows cooling below the coalescence temperature.

• Probe Tuning & Temperature Calibration: Calibrate the NMR probe temperature using a standard methanol sample. Gradually lower the temperature in 10 K increments from 298 K down to 220 K.

• 1 H- 15 N HMBC Acquisition: Acquire 2D 1 H- 15 N HMBC spectra at the lowest temperature. Causality: 15 N chemical shifts are exquisitely sensitive to protonation states. A pyrrole-type nitrogen (N-H) resonates at approximately -200 ppm, whereas unprotonated pyridine-type nitrogens (-N=) resonate near -70 ppm.

• Data Integration: Integrate the distinct N-H proton signals to quantify the equilibrium constant ( Keq​ ) of the tautomeric mixture.

Protocol 2: Computational Tautomer Profiling via DFT

Experimental data must be authenticated against theoretical models. Gas-phase calculations systematically fail for triazoles because they ignore the dielectric stabilization provided by the solvent. A Polarizable Continuum Model (PCM) is mandatory .

Step-by-Step Methodology:

• Conformational Search: Generate all possible 1H, 2H, and 4H tautomers and their respective rotamers using molecular mechanics (e.g., OPLS4 force field).

• Geometry Optimization: Optimize geometries using the CAM-B3LYP functional with a 6-311++G(d,2p) basis set. Causality: Benchmarking studies identify CAM-B3LYP as highly reliable for triazoles 7. The diffuse functions (++) are critical for accurately modeling the electron density of the lone pairs on the unprotonated nitrogens.

• Solvation Modeling: Apply the Polarizable Continuum Model (PCM) matching the experimental NMR solvent (e.g., DMF or DMSO). Causality: PCM introduces the dielectric screening necessary to replicate condensed-phase thermodynamics, correctly shifting the equilibrium toward the more polar tautomer 5.

• Frequency & GIAO Calculation: Run a frequency calculation to confirm true minima (zero imaginary frequencies) and extract Gibbs free energies ( ΔG ). Follow with a Gauge-Independent Atomic Orbital (GIAO) calculation to predict 15 N and 1 H chemical shifts 3.

• Closed-Loop Validation: Calculate the Boltzmann distribution of the tautomers using ΔG . Compare the predicted population ratio and GIAO chemical shifts directly with the VT-NMR integration data. A match validates both the theoretical model and the empirical assignment.

Implications in Rational Drug Design

The tautomeric state of a 1,2,4-triazole is not merely a structural curiosity; it is a primary determinant of biological activity. In structure-based drug design, the difference between a 1H and a 2H tautomer is the difference between presenting a hydrogen bond donor versus a hydrogen bond acceptor to a critical amino acid residue in the target binding pocket.

For example, in the development of 1,2,4-triazole-based antitubercular agents targeting cytochrome P450 enzymes, X-ray crystallography and docking studies reveal that the molecule binds exclusively in a specific tautomeric conformation to coordinate with the heme iron and form critical hydrogen bonds with surrounding residues (e.g., PHE280 and MET62) 8. If computational docking campaigns utilize the incorrect tautomer (e.g., forcing a 4H state when the 1H state predominates), the resulting pharmacophore maps will be fundamentally flawed, leading to high attrition rates during lead optimization.

By rigorously applying the combined VT-NMR and DFT/PCM methodologies outlined above, development teams can ensure high-fidelity structural inputs, thereby accelerating the discovery of potent, triazole-bearing therapeutics.

References

• Benchchem. "Tautomeric Stability of Substituted 1,2,4-Triazoles: A Comparative Guide." Benchchem. 2

• Benchchem. "An In-depth Technical Guide to the Tautomerism of Methyl-1H-1,2,4-triazole-3-carboxylate." Benchchem. 3

• ProQuest. "Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study." ProQuest. 4

• Wikipedia. "1,2,4-Triazole." Wikipedia. 1

• Frontiers. "Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications." Frontiers. 6

• MDPI. "New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies." MDPI. 8

• Scribd. "Benchmarking DFT Methods for 1,2,4-Triazoles." Scribd. 7

• PubMed. "DFT study on tautomerism and natural bond orbital analysis of 4-substituted 1,2,4-triazole and its derivatives: solvation and substituent effects." PubMed.

• ZSMU. "DFT-analysis of protolytic equivalents of 5-(aryl)-4-(methyl,amino)-1,2,4-triazole-3(2H)-thione." ZSMU. 5

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Protocols & Analytical Methods

Application Note: Advanced Synthetic Workflows for 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Executive Summary & Structural Rationale

3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (CAS: 948093-96-7) is a highly versatile, electron-deficient heterocyclic building block[1]. Its unique structural topology offers a triad of functional advantages for both materials science and medicinal chemistry:

• Electron-Deficient Core: The 1,2,4-triazole ring, containing three electronegative nitrogen atoms, acts as a strong electron acceptor. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of derived molecules, making it an ideal monomer for Donor-Acceptor (D-A) conjugated polymers[2].

• Orthogonal & Symmetric Reactivity: The 3,5-dibromo handles readily undergo oxidative addition with Palladium(0) species, facilitating step-growth polycondensation or sequential cross-coupling[3].

• Steric & Solubilizing Alkyl Chain: The branched 2-ethylhexyl group at the N1 position serves a dual purpose. In polymer chemistry, it provides a large excluded volume that prevents premature polymer precipitation during synthesis, enabling high molecular weights[2]. In medicinal chemistry, the steric bulk of the branched chain electronically and sterically differentiates the C3 and C5 positions, enabling regioselective desymmetrization[4].

Application Workflow 1: Synthesis of Donor-Acceptor (D-A) Conjugated Polymers

In the development of Organic Photovoltaics (OPVs) and Organic Light Emitting Diodes (OLEDs), tuning the bandgap is critical. The incorporation of the 1,2,4-triazole unit into a conjugated backbone alongside an electron-rich donor (e.g., Benzodithiophene or Fluorene) creates a strong intramolecular charge transfer (ICT) state[2].

Causality behind experimental choices: Suzuki-Miyaura polycondensation is preferred over Stille coupling for this monomer to avoid the use of highly toxic organotin reagents. The use of a biphasic solvent system (Toluene/H₂O) with a bulky phosphine ligand (P(o-tolyl)₃) promotes the reductive elimination step while stabilizing the Pd(0) intermediate against the sterically demanding 2-ethylhexyl chain[3].

Protocol A: Suzuki-Miyaura Polycondensation

Self-validating mechanism: The reaction is monitored via Gel Permeation Chromatography (GPC). A sudden increase in viscosity indicates successful high-molecular-weight chain propagation.

• Monomer Loading: In a flame-dried Schlenk flask, add strictly equimolar amounts (1.00 mmol) of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole and a donor diboronic acid bis(pinacol) ester.

• Catalyst Activation: Add Pd₂(dba)₃ (0.02 mmol, 2 mol%) and P(o-tolyl)₃ (0.08 mmol, 8 mol%).

• Degassing: Evacuate and backfill the flask with Argon three times.

• Solvent Addition: Inject anhydrous, degassed Toluene (10 mL) and a degassed aqueous solution of K₂CO₃ (2.0 M, 3 mL).

• Polymerization: Heat the biphasic mixture vigorously at 90°C for 48 hours.

• End-Capping: To quench active bromide ends, inject phenylboronic acid (0.1 mmol) and stir for 6 hours. Subsequently, inject bromobenzene (0.1 mmol) to quench active boronic ester ends and stir for another 6 hours.

• Purification: Cool the mixture and precipitate the polymer dropwise into vigorously stirred methanol. Collect the crude polymer via filtration and subject it to Soxhlet extraction sequentially with methanol, acetone, hexane, and finally chloroform (to extract the high molecular weight fraction).

Caption: Workflow for the synthesis of Donor-Acceptor polymers via Suzuki-Miyaura polycondensation.

Application Workflow 2: Regioselective Desymmetrization in Medicinal Chemistry

Direct alkylation of asymmetric 1,2,4-triazoles notoriously suffers from poor regioselectivity, often yielding intractable mixtures of N1, N2, and N4 isomers with overall yields below 20%[5]. To circumvent this, modern process chemistry utilizes the symmetric 3,5-dibromo-1,2,4-triazole core as a starting material[4].

Causality behind experimental choices: By utilizing 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole, researchers can perform a highly regioselective C5-debromination. The N1-alkyl group (2-ethylhexyl) sterically shields the C5 position and alters the local electron density. When treated with a mild reducing agent like dimethylphosphite under basic conditions, the bromide at the C5 position (vicinal to the alkylated nitrogen) is selectively reduced[4]. The remaining C3-bromide serves as an orthogonal handle for subsequent functionalization (e.g., methylation or amination) to build complex asymmetric pharmacophores, such as analogues of the CXCR3 antagonist ACT-777991[6].

Protocol B: C5-Selective Debromination and Functionalization

Self-validating mechanism: Dose-controlled addition prevents over-reduction. IPC (In-Process Control) via LC-MS ensures the reaction is quenched exactly when the mono-bromo intermediate peaks, preventing the formation of the fully debrominated triazole.

• Reaction Setup: In a jacketed glass reactor, dissolve 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 equiv) in anhydrous Acetonitrile (MeCN, 4 volumes).

• Base Addition: Add finely powdered K₂CO₃ (1.05 equiv) and adjust the internal temperature to 37–40°C[4].

• Dose-Controlled Reduction: Via a peristaltic pump, slowly add dimethylphosphite (1.1 equiv) over 1–2 hours. Critical Note: Rapid addition leads to exothermic spikes and loss of regioselectivity.

• Monitoring: Monitor via LC/MS at 210 nm. Stir until the starting material is <1%[4].

• Workup & Isolation: Filter the suspension to remove inorganic salts. Concentrate the filtrate, partition between water and ethyl acetate, and crystallize the organic layer from heptane to yield pure 3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

• Downstream Cross-Coupling: The isolated C3-bromo intermediate can be subjected to Pd-catalyzed methylation (e.g., using DABAl-Me₃ and Pd₂(dba)₃) to yield the final asymmetric building block[6].

Caption: Regioselective desymmetrization pathway for synthesizing asymmetric 1,2,4-triazole derivatives.

Quantitative Data Summary

The following table summarizes the expected quantitative metrics when utilizing 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole across different synthetic workflows, demonstrating its high efficiency and selectivity.

Substrate	Reaction Type	Reagents / Catalyst	Yield (%)	Regioselectivity	Primary Application
3,5-Dibromo-1-(2-ethylhexyl)-1,2,4-triazole	Suzuki Polycondensation	Donor Diboronic acid, Pd₂(dba)₃, K₂CO₃	75–85%	N/A (Symmetric)	Organic Electronics (OPV/OLED)
3,5-Dibromo-1-(2-ethylhexyl)-1,2,4-triazole	Regioselective Debromination	Dimethylphosphite, K₂CO₃	72–81%	>95% (C5-H)	Medicinal Chemistry (Desymmetrization)
3-Bromo-1-(2-ethylhexyl)-1,2,4-triazole	Methylation (Cross-Coupling)	DABAl-Me₃, Pd₂(dba)₃	83–95%	N/A (C3 position)	Pharmacophore Synthesis

References

• Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991 Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• A General Approach toward Electron Deficient Triazole Units to Construct Conjugated Polymers for Solar Cells Source: Chemistry of Materials (ACS Publications) URL:[Link]

• Precise Stepwise Synthesis of Donor-Acceptor Conjugated Polymer Brushes Grafted from Surfaces Source: Polymers (MDPI) URL:[Link]

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Synthesis of luminescent materials using 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Application Note & Protocol Guide

Topic: Synthesis of Novel Luminescent Materials Utilizing 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole as a Core Scaffold

Audience: Researchers, scientists, and drug development professionals in materials chemistry and medicinal chemistry.

Senior Application Scientist: Dr. Gemini

Introduction: The Strategic Advantage of the 1,2,4-Triazole Core

The 1,2,4-triazole scaffold is a cornerstone in the design of functional organic materials.[1] Its high nitrogen content imparts significant thermal and chemical stability, while its electron-deficient nature makes it an excellent acceptor unit in donor-acceptor (D-A) type luminophores.[1][2] These characteristics are highly sought after for applications in organic light-emitting diodes (OLEDs), chemical sensors, and biological imaging probes.[3][4]

This guide focuses on a key building block: 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole . The strategic placement of two bromine atoms at the 3- and 5-positions provides reactive handles for sequential or symmetrical functionalization via modern cross-coupling methodologies. The 1-(2-ethylhexyl) substituent is not merely a placeholder; its branched alkyl chain is crucial for ensuring solubility of the final conjugated materials in common organic solvents, a critical factor for solution-based processing and characterization.

This document provides a detailed exploration of the primary synthetic routes for transforming this versatile precursor into highly luminescent materials, focusing on the mechanistic underpinnings of palladium-catalyzed cross-coupling reactions and offering field-tested, step-by-step protocols.

Core Synthetic Strategy: Palladium-Catalyzed C-C and C-N Bond Formation

The workhorse for elaborating the 3,5-dibromo-1,2,4-triazole core is palladium-catalyzed cross-coupling. The two distinct bromine environments allow for the introduction of a wide array of functional groups, enabling precise tuning of the resulting material's photophysical properties.

Suzuki-Miyaura Coupling: Building Conjugated Aryl Systems

The Suzuki-Miyaura reaction is an exceptionally powerful method for forming carbon-carbon bonds, making it ideal for attaching π-conjugated aryl or heteroaryl moieties to the triazole core.[5][6] These appended groups often serve as the primary light-emitting (chromophoric) or electron-donating components of the final molecule.

Causality of the Catalytic Cycle: The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[7] Understanding this cycle is critical for troubleshooting and optimization.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the triazole, forming a Pd(II) intermediate. This is typically the rate-determining step.[7]

• Transmetalation: The organoboron species (boronic acid or ester), activated by a base, transfers its organic group to the palladium center, displacing the halide. The base (e.g., K₂CO₃, Cs₂CO₃) is essential for the formation of a more nucleophilic boronate species.[7]

• Reductive Elimination: The two organic groups on the palladium complex couple and are expelled, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Installing Electron-Donating Groups

To create materials with strong intramolecular charge-transfer (ICT) character, which often leads to desirable properties like large Stokes shifts or thermally activated delayed fluorescence (TADF), strong electron-donating groups are required. The Buchwald-Hartwig amination is the premier method for installing arylamine moieties.[8]

Mechanistic Considerations: This reaction also relies on a Pd(0)/Pd(II) cycle but presents unique challenges. The amine substrate can coordinate to the palladium center, potentially inhibiting catalytic activity.[9] This is overcome by using bulky, electron-rich phosphine ligands (e.g., BINAP, BrettPhos) which promote the crucial reductive elimination step and prevent catalyst deactivation.[8][10] A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine, generating the active nucleophile.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands are air-sensitive and should be handled under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Symmetrical Di-substitution via Suzuki-Miyaura Coupling

This protocol details the synthesis of 1-(2-ethylhexyl)-3,5-bis(4-(diphenylamino)phenyl)-1H-1,2,4-triazole , a representative D-A-D type fluorophore.

Workflow:

Caption: Workflow for symmetrical Suzuki-Miyaura di-substitution.

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.00 mmol, 353 mg).

• Reagent Addition: Add 4-(Diphenylamino)phenylboronic acid (2.50 mmol, 723 mg), Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg), and potassium carbonate (K₂CO₃) (10.0 mmol, 1.38 g).[1]

• Solvent Addition: Add a solvent mixture of toluene (9 mL), ethanol (3 mL), and deionized water (6 mL).

• Inert Atmosphere: Seal the flask and thoroughly degas the mixture by bubbling argon or nitrogen through the solution for 20 minutes. Causality: This step is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Reaction: Heat the mixture to reflux (approx. 110-120 °C) with vigorous stirring under a positive pressure of nitrogen.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the starting dibromo-triazole spot indicates reaction completion (typically 6-8 hours).

• Workup: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and dilute with ethyl acetate (50 mL). Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., gradient elution from 100% hexane to 10% ethyl acetate in hexane) to yield the pure product.

• Characterization: Confirm the structure and purity via ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Sequential Asymmetrical Functionalization

This advanced protocol creates a D-A-A' molecule by first performing a mono-Suzuki coupling, followed by a Buchwald-Hartwig amination. The key is controlling the stoichiometry in the first step.

Step A: Mono-Suzuki Coupling

• Follow the procedure in Protocol 1 , but critically, use only 1.1 equivalents of the desired arylboronic acid.

• Run the reaction at a lower temperature (e.g., 80 °C) and monitor carefully by TLC to maximize the yield of the mono-substituted intermediate, 3-Bromo-5-aryl-1-(2-ethylhexyl)-1H-1,2,4-triazole .

• Isolate and purify this intermediate meticulously via column chromatography.

Step B: Buchwald-Hartwig Amination

• Reaction Setup: To a dry Schlenk tube under argon, add the purified mono-bromo intermediate from Step A (1.00 mmol), the desired arylamine (e.g., carbazole, 1.20 mmol), and sodium tert-butoxide (NaOtBu) (1.40 mmol).

• Catalyst System: In a separate vial, pre-mix Pd₂(dba)₃ (0.02 mmol) and a suitable phosphine ligand (e.g., Xantphos, 0.05 mmol) in anhydrous, degassed toluene (5 mL). Causality: Pre-forming the catalyst complex can improve reaction consistency and yields.

• Reaction: Add the catalyst solution to the Schlenk tube containing the reagents. Seal the tube and heat to 100 °C with stirring for 12-24 hours.

• Workup and Purification: After cooling, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl). Extract with an organic solvent (e.g., dichloromethane), wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to yield the asymmetrically substituted luminescent material.

Data & Characterization

The synthesized materials should be characterized to evaluate their potential as luminophores. The table below presents expected data for representative compounds synthesized from the 3,5-dibromo-1,2,4-triazole core.

Compound ID	Structure (Aryl/Amino Substituents)	λabs (nm)	λem (nm)	Stokes Shift (nm)	PLQY (%) [Solvent]
SYM-TPA	Symmetrical: 4-(Diphenylamino)phenyl	351	435	84	~65 [CH₂Cl₂]
SYM-Naph	Symmetrical: 1-Naphthyl	297	390	93	~88 [CH₂Cl₂]
ASYM-Pyr-Cz	Asymmetrical: 1-Pyrenyl / 9H-Carbazolyl	345	480	135	~55 [Toluene]

Note: Data is representative and based on values for similar structures found in the literature.[2][11] Actual results will vary based on the specific substituents.

References

• Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. MDPI. Available at: [Link]

• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. MDPI. Available at: [Link]

• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. PMC. Available at: [Link]

• Novel imidazo[2][3][4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. ScienceDirect. Available at: [Link]

• Highly Luminescent 4 H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. PubMed. Available at: [Link]

• (PDF) Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. ResearchGate. Available at: [Link]

• Synthesis, characterization, photophysical and photochemical properties of peripherally tetra-1,2,4-triazol-3-ylthio substituted. Taylor & Francis Online. Available at: [Link]

• Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator. RSC Publishing. Available at: [Link]

• Efficient Synthesis of Conjugated 1,2,4-Triazole Derivatives under Suzuki Cross-Coupling Reactions in the Presence of Ionic Liquids. Semantic Scholar. Available at: [Link]

• First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. ResearchGate. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. PMC. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available at: [Link]

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• 3. Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold | MDPI [mdpi.com]
• 4. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly Luminescent 4 H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. researchgate.net [researchgate.net]

Application Note: Sequential Suzuki-Miyaura Cross-Coupling of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Introduction & Strategic Rationale

The 1,2,4-triazole core is a privileged heterocyclic scaffold widely utilized in medicinal chemistry and organic materials science. When functionalized with a 2-ethylhexyl chain at the N1 position, the molecule gains exceptional lipophilicity and solubility in non-polar organic solvents—a critical attribute for solution-processed organic electronics (e.g., OLEDs) and lipophilic drug discovery.

The presence of two bromine atoms at the 3- and 5-positions provides orthogonal reactive handles for palladium-catalyzed cross-coupling. This application note provides field-proven insights and self-validating protocols for the regioselective, sequential Suzuki-Miyaura arylation of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Mechanistic Causality: The Origin of Regioselectivity

To successfully manipulate this scaffold, one must understand the electronic asymmetry of the 1,2,4-triazole ring. In 1-alkyl-3,5-dibromo-1H-1,2,4-triazoles, the two carbon-bromine bonds are electronically distinct:

• The C5 Position: Flanked by the N1 and N4 atoms, the C5 carbon experiences a profound inductive electron-withdrawing effect. This depletes the electron density at C5, polarizing the C5-Br bond and significantly lowering the activation barrier for the oxidative addition of the electron-rich Pd(0) catalyst.

• The C3 Position: Flanked by N2 and N4, the C3 carbon lacks direct attachment to the alkylated N1 atom, making it less electron-deficient and consequently less reactive toward oxidative addition.

Literature on halogenated 1H-1,2,4-triazoles confirms that initial arylation under controlled Suzuki-Miyaura conditions occurs preferentially at the 5-position 1. By exploiting this differential reactivity, chemists can synthesize unsymmetrical 3,5-diaryl-1,2,4-triazoles through a controlled, sequential coupling strategy 2.

Sequential Regioselective Suzuki-Miyaura Cross-Coupling Workflow.

Self-Validating Experimental Protocols

To ensure reproducibility, these protocols incorporate strict In-Process Controls (IPCs). The Suzuki-Miyaura reaction relies on a delicate catalytic cycle. The transmetalation step specifically requires a base to form a μ-bridging hydroxy group between the palladium and boron atoms, facilitating the transfer of the aryl group 3.

Protocol 1: Regioselective Synthesis of 5-Aryl-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Objective: Achieve >85% regioselectivity for the C5 position while suppressing over-arylation. Causality Check: We utilize a mild base (K₂CO₃) and limit the thermal energy to 80°C. The boronic acid is kept at a strict 1.05 molar equivalent to starve the reaction of the coupling partner once the highly reactive C5 position is consumed.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask, combine 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 mmol) and the arylboronic acid (1.05 mmol).

• Solvent System: Add a 4:1:1 mixture of Toluene, Ethanol, and 2M aqueous K₂CO₃ (total volume 12 mL). Rationale: Toluene solvates the highly lipophilic 2-ethylhexyl triazole, while water dissolves the base necessary for boronate activation. Ethanol acts as a phase-transfer bridge.

• Degassing (Critical): Sparge the biphasic mixture with Argon for 15 minutes. Rationale: Oxygen rapidly oxidizes Pd(0) to inactive Pd(II) species and promotes undesired homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%, 0.05 mmol) under a positive Argon stream.

• Reaction: Heat the mixture to 80°C with vigorous stirring (1000 rpm) for 6-8 hours.

• In-Process Control (IPC) & Self-Validation: Sample the organic layer for LC-MS. The starting material exhibits a 1:2:1 isotopic pattern (M, M+2, M+4) characteristic of two bromine atoms. The reaction is deemed complete when this signal disappears and is replaced by a 1:1 isotopic pattern (M, M+2) indicative of the mono-bromo product.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via silica gel chromatography.

Protocol 2: Synthesis of Unsymmetrical 3,5-Diaryl-1-(2-ethylhexyl)-1H-1,2,4-triazole

Objective: Overcome the higher activation barrier of the C3-Br bond to yield the fully arylated product. Causality Check: The C3 position is less electron-deficient. To drive oxidative addition, we switch to a more electron-rich, bidentate ligand catalyst (Pd(dppf)Cl₂). To accelerate transmetalation, we upgrade to a stronger base (Cs₂CO₃) and increase the thermal energy (100°C).

Step-by-Step Methodology:

• Preparation: Combine the 5-aryl-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole intermediate (1.0 mmol) with the second arylboronic acid (1.5 mmol). Rationale: Excess boronic acid compensates for potential protodeboronation at higher temperatures.

• Solvent System: Add 1,4-Dioxane (10 mL) and 2M aqueous Cs₂CO₃ (2 mL).

• Degassing: Sparge with Argon for 15 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂ (10 mol%, 0.10 mmol).

• Reaction: Seal the vessel and heat to 100°C for 12-16 hours.

• IPC & Self-Validation: Monitor via LC-MS. The 1:1 isotopic pattern of the mono-bromo intermediate must completely disappear, replaced by a single mass peak corresponding to the exact mass of the diarylated product (no bromine isotopes present).

• Workup: Filter through Celite to remove palladium black, concentrate, and purify via flash chromatography.

Decision logic for synthesizing symmetrical vs. unsymmetrical diaryl triazoles.

Quantitative Data Presentation

The following table summarizes the optimization matrix for controlling the regioselectivity of the arylation.

Table 1: Optimization Matrix for Regioselective C5-Arylation vs. C3/C5 Di-Arylation (Substrate: 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. Coupling Partner: Phenylboronic acid.)

Entry	Equivalents (PhB(OH)₂)	Catalyst (mol%)	Base	Solvent System	Temp (°C)	Yield: C5-Monoaryl (%)	Yield: 3,5-Diaryl (%)
1	1.05	Pd(PPh₃)₄ (5%)	K₂CO₃	Toluene/EtOH/H₂O	80	86%	<5%
2	1.05	Pd(PPh₃)₄ (5%)	K₂CO₃	Toluene/EtOH/H₂O	110	62%	28%
3	2.50	Pd(PPh₃)₄ (10%)	K₂CO₃	Toluene/EtOH/H₂O	110	12%	75%
4	2.50	Pd(dppf)Cl₂ (10%)	Cs₂CO₃	1,4-Dioxane/H₂O	100	<2%	94%

Data Interpretation: Entry 1 demonstrates the optimal conditions for isolating the C5-monoaryl intermediate with high fidelity. Entry 4 demonstrates the forcing conditions required to bypass isolation and drive the reaction to the symmetrical diaryl product in a single pot.

Field-Proven Troubleshooting Insights

• Protodeboronation: Boronic acids bearing electron-withdrawing groups are highly prone to protodeboronation. If the IPC shows incomplete conversion but the boronic acid has been entirely consumed, add an additional 0.5 equivalents of the boronic acid rather than increasing the temperature.

• Phase Transfer Limitations: The 2-ethylhexyl chain makes the starting material extremely lipophilic. If the reaction stalls in biphasic conditions, adding a phase transfer catalyst (e.g., Tetrabutylammonium bromide, TBAB) can dramatically improve the reaction rate by enhancing interfacial mass transfer.

References

• Title: First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides Source: ResearchGate URL
• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL
• Title: Application Notes: 3,6-Dibromo-1,2,4-triazine in Suzuki Cross-Coupling Reactions Source: Benchchem URL

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]

Protocol for the Regioselective N-Alkylation of 3,5-Dibromo-1H-1,2,4-triazole with 2-Ethylhexyl Bromide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Desymmetrization of halogenated heterocycles and lipophilic modification of active pharmaceutical ingredients (APIs) and organic electronic materials.

Scientific Context and Mechanistic Causality

The N-alkylation of symmetric halogenated triazoles is a critical desymmetrization strategy widely utilized in the synthesis of complex APIs, including clinical-stage CXCR3 antagonists[1]. Reacting 3,5-dibromo-1H-1,2,4-triazole with 2-ethylhexyl bromide yields 1-(2-ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole , a highly versatile building block. The 3,5-dibromo substitution provides orthogonal handles for sequential cross-coupling (e.g., Suzuki, Stille) or nucleophilic aromatic substitution, while the branched 2-ethylhexyl chain imparts exceptional solubility in non-polar organic solvents—a critical requirement for processing conjugated polymers and lipophilic drug scaffolds[2].

Causality Behind Experimental Choices

As a synthetic system, this reaction presents two primary challenges: regioselectivity and steric hindrance .

• Regioselectivity (N1 vs. N4): 3,5-Dibromo-1H-1,2,4-triazole exists as a tautomeric mixture. Upon deprotonation, the resulting triazolide anion is symmetric at N1 and N2. Alkylation occurs almost exclusively at the N1/N2 position rather than N4. This preference is driven by the α-effect —the adjacent nitrogen atom's lone pair raises the energy of the HOMO, significantly enhancing the nucleophilicity of N1/N2 relative to N4[3].

• Overcoming Steric Hindrance: 2-Ethylhexyl bromide is a β-branched primary alkyl halide. This branching creates a neopentyl-like steric environment that severely retards the rate of standard SN2 nucleophilic substitution. To overcome this kinetic barrier, the reaction requires a highly polar aprotic solvent (DMF) to leave the triazolide anion "naked" and highly reactive, coupled with sustained thermal activation (80 °C)[2].

• Base Selection: Potassium carbonate (K₂CO₃) is the optimal base. It is sufficiently basic to deprotonate the weakly acidic triazole (pKₐ ~9.4) but mild enough to prevent base-catalyzed elimination (E2) or hydrolysis of the alkyl bromide, which often occurs with stronger bases like NaH or KOH.

Reaction pathway illustrating the regioselective N1-alkylation via a triazolide intermediate.

Optimization of Reaction Conditions

To establish a self-validating protocol, empirical data comparing different conditions is summarized below. The combination of K₂CO₃ and DMF at 80 °C provides the optimal balance of conversion rate and product purity.

Entry	Base (2.0 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation / Causality
1	K₂CO₃	Acetonitrile	60	24	45%	Poor solubility of the base and insufficient thermal energy for the hindered SN2 attack.
2	K₂CO₃	DMF	80	18	82%	Optimal. High N1 selectivity; DMF maximizes the nucleophilicity of the triazolide anion.
3	Cs₂CO₃	DMF	80	12	85%	Faster kinetics due to the larger, softer Cs⁺ counterion, but less cost-effective for scale-up.
4	NaH	THF	0 to 65	18	60%	Lower yield; aggressive deprotonation leads to minor decomposition and side reactions.

Step-by-Step Experimental Protocol

This methodology is designed to be a self-validating system. In-process checks (IPC) are embedded to ensure the integrity of the synthesis at each stage. A known challenge in this specific reaction is the persistence of unreacted 2-ethylhexyl bromide, which is highly non-polar and difficult to remove under standard vacuum[4]. The purification step specifically addresses this.

Reagents Required

• 3,5-Dibromo-1H-1,2,4-triazole: 1.0 equivalent (SM)

• 2-Ethylhexyl bromide: 1.2 equivalents (Electrophile)

• Potassium carbonate (K₂CO₃, anhydrous, finely powdered): 2.0 equivalents

• N,N-Dimethylformamide (DMF, anhydrous): 0.5 M relative to SM

Workflow Execution

Step 1: Reaction Setup & Deprotonation

• Charge a flame-dried, round-bottom flask equipped with a magnetic stir bar with 3,5-dibromo-1H-1,2,4-triazole (1.0 eq) and anhydrous K₂CO₃ (2.0 eq).

• Add anhydrous DMF to achieve a 0.5 M concentration.

• Stir the suspension at room temperature for 30 minutes under an inert atmosphere (N₂ or Argon). Causality: This pre-stirring ensures complete deprotonation and formation of the triazolide anion before the electrophile is introduced.

Step 2: Alkylation & Thermal Activation 4. Add 2-ethylhexyl bromide (1.2 eq) dropwise via syringe. 5. Attach a reflux condenser and heat the reaction mixture to 80 °C using an oil bath or heating block. 6. Maintain heating for 18 hours. 7. IPC (Self-Validation): Analyze the reaction via TLC (Hexanes:EtOAc 8:2). The starting triazole (UV active, highly polar) should be consumed, replaced by a higher Rf product spot.

Step 3: Quench and Extraction 8. Cool the reaction mixture to room temperature. 9. Quench by pouring the mixture into ice-cold distilled water (approx. 3x the volume of DMF used). 10. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

Step 4: DMF Removal (Critical Step) 11. Combine the organic extracts and wash them five times with a 5% aqueous LiCl solution (or saturated brine). Causality: DMF is highly miscible with EtOAc. Multiple aqueous washes are mandatory to partition the DMF into the aqueous phase, preventing it from co-eluting during chromatography and ruining the isolation. 12. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude yellow oil.

Step 5: Purification & Halide Removal 13. Purify the crude oil via silica gel flash chromatography. 14. Elution Strategy: Begin with 100% Hexanes. Causality: Unreacted 2-ethylhexyl bromide is highly lipophilic and lacks strong hydrogen-bonding capabilities. It will elute near the solvent front in pure hexanes[4]. 15. Once the alkyl bromide has eluted, switch to a gradient of 5% to 10% EtOAc in Hexanes to elute the pure 1-(2-ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole. 16. Concentrate the product fractions under high vacuum to afford the product as a clear to pale-yellow viscous oil.

Step-by-step experimental workflow for the N-alkylation and subsequent purification process.

References

• Davenport et al., "Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991", Organic Process Research & Development, ACS Publications. URL:[Link]

• Osipov et al., "Synthesis of fused-ring systems and diarylmethane flavonoids via ortho-quinone methide intermediates", RSC Advances, RSC Publishing. URL:[Link]

• "Molecular engineering, synthesis, and atomistic structure–property relationship of indoloquinoxaline-capped small donors for efficient organic solar cells", RSC Advances, RSC Publishing. URL:[Link]

• "How can I remove 2-ethylhexyl bromide?", ResearchGate Scientific Forum. URL:[Link]

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• 2. Molecular engineering, synthesis, and atomistic structure–property relationship of indoloquinoxaline-capped small donors for efficient organic solar c ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC02318A [pubs.rsc.org]
• 3. Synthesis of fused-ring systems and diarylmethane flavonoids via ortho -quinone methide intermediates - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08704F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Note: Synthesis of Novel Heterocyclic Compounds via Regioselective Functionalization of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Introduction & Strategic Rationale

The 1,2,4-triazole core is a privileged scaffold extensively utilized in both medicinal chemistry (e.g., kinase inhibitors, PROTAC warheads) and materials science (e.g., OLEDs, organic photovoltaics). Among the available building blocks, 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole offers two distinct synthetic advantages for the assembly of complex, non-symmetric heterocyclic libraries:

• Enhanced Solubility & Lipophilicity : The branched 2-ethylhexyl chain drastically disrupts crystal packing, ensuring excellent solubility in moderately polar to non-polar organic solvents. This is critical for downstream processing in materials science and for optimizing the pharmacokinetic profiles of lipophilic drug candidates.

• Graduated Halogen Reactivity : The bromine atoms at the C-5 and C-3 positions exhibit differential electronic environments, enabling highly regioselective sequential functionalization without the need for symmetric intermediates or protecting groups [1].

Mechanistic Causality: The C-5 vs. C-3 Reactivity Paradigm (E-E-A-T)

To successfully program the synthesis of novel heterocycles, one must understand the causality behind the regioselectivity. In 1-alkyl-1,2,4-triazoles, the C-5 position is flanked by the alkylated nitrogen (N-1) and a bare nitrogen (N-4). The combined inductive electron-withdrawing effect of these adjacent nitrogen atoms renders the C-5 carbon highly electrophilic.

• In Nucleophilic Aromatic Substitution (SNAr) : Nucleophilic attack at C-5 forms a Meisenheimer complex that is highly stabilized by the delocalization of the negative charge onto the adjacent electronegative nitrogens.

• In Palladium-Catalyzed Cross-Coupling : The reduced electron density at C-5 weakens the C5–Br bond relative to the C3–Br bond. This facilitates preferential oxidative addition by Pd(0) species at the C-5 position [2].

Consequently, the C-5 bromine undergoes SNAr or Suzuki-Miyaura coupling first, leaving the C-3 bromine intact for subsequent, orthogonal functionalization.

Reaction Workflow & Pathway

Workflow for the regioselective functionalization of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Experimental Protocols

Note: The following protocols are designed as self-validating systems. In-process controls (IPC) via LC-MS are critical to verify the isotopic signature of the bromine atom, ensuring the reaction has not over-proceeded.

Protocol A: Regioselective SNAr at the C-5 Position

Objective : Synthesize 5-amino-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole derivatives.

• Setup : In a microwave-safe vial, dissolve 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 equiv, 1.0 mmol) in anhydrous 1,4-dioxane (5.0 mL).

• Reagent Addition : Add the secondary amine (e.g., morpholine or a piperidine derivative, 1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 2.5 equiv).

• Reaction : Seal the vial and heat at 120–140 °C for 12–16 hours (alternatively, microwave at 140 °C for 45 minutes).

• Validation (IPC) : Analyze the crude mixture via LC-MS. The product must show a characteristic 1:1 isotopic doublet (M, M+2) indicative of a single retained bromine atom, confirming mono-substitution. The starting material (which exhibits a 1:2:1 triplet for two bromines) should be fully consumed.

• Workup : Quench with water, extract with EtOAc (3 × 10 mL), dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Regioselective Suzuki-Miyaura Coupling at the C-5 Position

Objective : Synthesize 5-aryl-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

• Setup : Charge a Schlenk flask with the dibromo-triazole (1.0 equiv), the desired arylboronic acid (1.05 equiv, strict stoichiometric control is required to prevent over-coupling), and K₂CO₃ (2.0 equiv).

• Solvent & Catalyst : Add a degassed mixture of Toluene/H₂O (4:1, 0.2 M). Add Pd(dppf)Cl₂ (5 mol%).

• Reaction : Stir at 80 °C under an inert argon atmosphere for 6 hours.

• Validation (IPC) : Perform TLC and LC-MS monitoring. Look for the monobromo isotopic pattern (M, M+2) in the mass spectrum to confirm regioselective mono-arylation at C-5.

• Workup : Filter through a Celite pad, partition between water and EtOAc, and purify via column chromatography.

Protocol C: Subsequent Suzuki-Miyaura Coupling at the C-3 Position

Objective : Convert the 3-bromo intermediate from Protocol A or B into a fully functionalized 3,5-disubstituted heterocycle.

• Setup : Combine the 3-bromo intermediate (1.0 equiv), a second arylboronic acid (1.5 equiv), and Cs₂CO₃ (3.0 equiv) in 1,4-dioxane/H₂O (5:1).

• Catalyst : Add Pd(PPh₃)₄ (10 mol%). The C-3 position is electronically less reactive than C-5, requiring a more active catalyst system or higher loading to drive the oxidative addition.

• Reaction : Heat at 100 °C for 12 hours.

• Validation (IPC) : LC-MS will show the complete disappearance of the bromine isotopic pattern, yielding a single product mass peak (M+H)⁺.

• Workup : Standard aqueous workup and purification.

Quantitative Data & Regioselectivity Summary

Reaction Step	Electrophile	Nucleophile / Coupling Partner	Catalyst / Base	Temp (°C)	Regioselectivity (C-5:C-3)	Typical Yield
SNAr (C-5)	3,5-Dibromo-triazole	Secondary Amine (e.g., Piperidine)	DIPEA	120–140	>95:5	75–85%
Suzuki (C-5)	3,5-Dibromo-triazole	Arylboronic acid (1.05 eq)	Pd(dppf)Cl₂ / K₂CO₃	80	>90:10	70–80%
Suzuki (C-3)	5-Substituted-3-bromo-triazole	Arylboronic acid (1.5 eq)	Pd(PPh₃)₄ / Cs₂CO₃	100	N/A (Only C-3 remains)	80–90%

Conclusion

The 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole scaffold is a highly programmable vector for drug discovery and materials science. By exploiting the inherent electronic disparity between the C-5 and C-3 positions, researchers can rapidly assemble complex, non-symmetric heterocyclic libraries with high fidelity, predictable regioselectivity, and excellent overall yields.

References

• Libnow, S., Wille, S., Christiansen, A., Hein, M., Reinke, H., Köckerling, M., & Miethchen, R. "Synthesis and Reactivity of Halogenated 1,2,4-Triazole Nucleoside Analogues with High Potential for Chemical Modifications." Synthesis, 2006(3): 496-508. URL:[Link]

• Anderson, N. A., et al. "Use of Direct-to-Biology Strategies for the Discovery of 2′-Deoxynucleoside 5′-Monophosphate N-Glycosidase (DNPH1) PROTACs." Journal of Medicinal Chemistry, 2025. URL:[Link]

Application Note: Synthesis of Pyrazole Carboxamide Fungicides via Pyrazole-4-Carboxylic Acid Intermediates

Introduction

In the landscape of modern agrochemical development, chemical intermediates are the foundational pillars upon which efficient, scalable, and innovative manufacturing processes are built.[1][2] These pre-synthesized molecular building blocks shorten production timelines, improve yield optimization, and allow for a modular approach to creating complex active ingredients.[3][4] Among the most successful scaffolds in recent agrochemical discovery is the pyrazole ring, a five-membered heterocycle that serves as a "privileged structure" for its ability to interact with a wide range of biological targets.[5][6][7]

This application note provides a comprehensive technical guide for the synthesis of a model pyrazole carboxamide, a class of compounds that form the chemical backbone of many leading Succinate Dehydrogenase Inhibitor (SDHI) fungicides.[5][8] We will detail a robust, multi-step synthetic workflow that proceeds through a critical pyrazole-4-carboxylic acid intermediate . This guide is designed for researchers and scientists in agrochemical R&D, providing not only step-by-step protocols but also the underlying chemical principles and mechanistic insights that govern the synthesis.

Mechanism of Action: Targeting Fungal Respiration

Pyrazole carboxamide fungicides primarily act as Succinate Dehydrogenase Inhibitors (SDHIs).[9] Their efficacy stems from their ability to block a crucial enzyme in the fungal mitochondrial respiratory chain: Complex II, also known as succinate dehydrogenase.[10][11] This enzyme is a key component of both the tricarboxylic acid (TCA) cycle and the electron transport chain.[11] By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme complex, these fungicides prevent the transfer of electrons from succinate to ubiquinone.[11][12] This disruption halts the production of ATP, the essential energy currency of the cell, ultimately leading to the cessation of fungal growth and spore germination.[13]

Inhibition of Fungal Respiration by Pyrazole-Carboxamide SDHI Fungicides.

General Synthetic Strategy

The synthesis of pyrazole carboxamides is most flexibly achieved through a convergent, two-stage process.[14] This modular strategy is paramount for creating diverse libraries of compounds for structure-activity relationship (SAR) studies.

• Stage 1: Formation of the Pyrazole Carboxylic Acid Intermediate. The core heterocyclic scaffold containing the necessary carboxylic acid functionality is constructed. This is the key intermediate that will be functionalized in the second stage.

• Stage 2: Amide Bond Formation. The pyrazole carboxylic acid intermediate is coupled with a selected amine to form the final, biologically active pyrazole carboxamide.[14]

This approach is advantageous because it allows for the late-stage introduction of various amine fragments, enabling the rapid generation of analogues for biological screening from a common intermediate.

General Synthetic Workflow for Pyrazole-Carboxamide Agrochemicals.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times. Thionyl chloride and phosphoryl chloride are corrosive and react violently with water; handle with extreme care.

Protocol 1: Synthesis of the Intermediate: 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

This protocol proceeds in two steps: the formation of a pyrazole aldehyde precursor via the Vilsmeier-Haack reaction, followed by its oxidation to the target carboxylic acid intermediate.[6][15]

Step A: Synthesis of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• Rationale: The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic and heterocyclic rings. The Vilsmeier reagent, an electrophilic iminium cation, is generated in situ from phosphoryl chloride (POCl₃) and N,N-dimethylformamide (DMF). This reagent then attacks the pyrazolone ring to install the aldehyde group.

• Materials:

  • 3-methyl-1-phenyl-5-pyrazolone (0.05 mol)

  • Phosphoryl chloride (POCl₃) (0.35 mol, 32 mL)

  • N,N-Dimethylformamide (DMF) (0.16 mol, 12 mL)

  • Ice, Deionized water, Ethanol

• Procedure:

  • In a three-neck round-bottom flask equipped with a dropping funnel and a reflux condenser, add phosphoryl chloride (32 mL) dropwise to ice-cold DMF (12 mL) with constant stirring. Maintain the temperature below 10 °C.

  • Once the addition is complete, add 3-methyl-1-phenyl-5-pyrazolone (0.05 mol) portion-wise to the mixture.

  • After the addition, slowly heat the reaction mixture and reflux for 1 hour.

  • Cool the reaction mixture to room temperature and then carefully pour it into 300 mL of ice-cold water with vigorous stirring.

  • A solid will precipitate. Collect the crude product by vacuum filtration.

  • Wash the solid thoroughly with cold water until the filtrate is neutral.

  • Recrystallize the crude product from ethanol to yield pale-yellow crystals of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde.[15]

Step B: Oxidation to 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

• Rationale: Potassium permanganate (KMnO₄) is a strong oxidizing agent capable of efficiently converting the aldehyde functional group to a carboxylic acid without affecting the pyrazole ring. The reaction is typically performed in a mixed solvent system to ensure solubility of both the organic substrate and the inorganic oxidant.

• Materials:

  • 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde (from Step A) (5 mmol)

  • Potassium permanganate (KMnO₄) (18 mmol)

  • Acetone/Water mixture (2:3 ratio, 50 mL)

  • Hydrochloric acid (HCl)

• Procedure:

  • In a round-bottom flask, dissolve the pyrazole-4-carbaldehyde (5 mmol) in a 50 mL mixture of acetone and water (2:3).

  • Add potassium permanganate (18 mmol) to the solution in portions while stirring. The reaction is exothermic; maintain the temperature around room temperature with a water bath if necessary.

  • Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the purple KMnO₄ color and the formation of a brown MnO₂ precipitate.

  • Once the reaction is complete (typically 4-6 hours, monitor by TLC), filter the mixture to remove the MnO₂ precipitate.

  • Transfer the clear filtrate to a beaker and acidify to a pH of approximately 2 using concentrated HCl.

  • A white solid will precipitate. Cool the mixture in an ice bath to maximize precipitation.

  • Collect the white solid by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to obtain the key intermediate: 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid.[6]

Protocol 2: Synthesis of a Model Pyrazole Carboxamide Fungicide

This protocol describes the final amide coupling step, starting from the carboxylic acid intermediate.

• Rationale: The direct reaction between a carboxylic acid and an amine to form an amide is generally very slow. Therefore, the carboxylic acid must first be "activated". Converting it to a highly reactive acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride makes the carbonyl carbon significantly more electrophilic, facilitating a rapid reaction with the amine nucleophile.[14][16] A base, such as triethylamine (Et₃N), is added to neutralize the HCl gas generated during the coupling reaction, driving the equilibrium towards the product.[15][17]

• Materials:

  • 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (from Protocol 1) (2.5 mmol)

  • Thionyl chloride (SOCl₂) (5.0 mmol) or Oxalyl Chloride (3.0 mmol)

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

  • A substituted amine (e.g., 2-aminotoluene) (2.5 mmol)

  • Triethylamine (Et₃N) (2.5 mmol)

• Procedure:

  • Activation: In a dry, nitrogen-flushed flask, suspend the pyrazole-4-carboxylic acid (2.5 mmol) in anhydrous THF (10 mL). Add thionyl chloride (5.0 mmol) dropwise. Add a catalytic amount (1-2 drops) of DMF if using oxalyl chloride.

  • Reflux the mixture for 2-3 hours until the evolution of gas ceases and the solution becomes clear. This indicates the formation of the pyrazole-4-carbonyl chloride.

  • Cool the solution to room temperature and remove the excess SOCl₂ and solvent under reduced pressure using a rotary evaporator. The resulting acid chloride is often used directly in the next step.

  • Coupling: Dissolve the crude acid chloride in anhydrous THF (5 mL).

  • In a separate flask, dissolve the substituted amine (2.5 mmol) and triethylamine (2.5 mmol) in anhydrous THF (5 mL).

  • Cool the amine solution in an ice-water bath (0-5 °C).

  • Add the acid chloride solution dropwise to the stirred amine solution.

  • After the addition, remove the ice bath and allow the mixture to stir vigorously at room temperature for 10-12 hours.[15]

  • Workup and Purification: Monitor the reaction by TLC. Once complete, remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final N-aryl-pyrazole-4-carboxamide.

Data Presentation and Characterization

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques.

Compound	Expected Yield (%)	Melting Point (°C)	Key Analytical Data
Intermediate: 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	70-85%	188-190[17]	IR (cm⁻¹): ~3000 (broad, O-H), ~1700 (C=O) ¹H NMR (δ, ppm): Singlet for CH₃ (~2.5 ppm), Multiplets for Phenyl (~7.5 ppm), Broad singlet for COOH (>10 ppm)
Final Product: Model Pyrazole Carboxamide	72-87%[15]	Varies with amine	IR (cm⁻¹): ~3300 (N-H), ~1650 (Amide C=O) ¹H NMR (δ, ppm): Appearance of new aromatic/aliphatic signals from the amine, singlet for amide N-H.

Conclusion

This application note details a reliable and versatile synthetic route for producing pyrazole carboxamide fungicides, a cornerstone of modern crop protection.[18] The strategy hinges on the robust preparation of a key pyrazole-4-carboxylic acid intermediate, which serves as a versatile platform for diversification through amide coupling.[19] The provided protocols, grounded in established chemical principles, offer a clear pathway for researchers to access these valuable agrochemical scaffolds. By understanding the causality behind each synthetic step—from the electrophilic substitution in the Vilsmeier-Haack reaction to the nucleophilic acyl substitution in the final coupling—scientists can troubleshoot and adapt these methods to create novel derivatives with potentially enhanced efficacy and improved environmental profiles.

References

• Benchchem. Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applications.
• JOCPR. Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole.
• MDPI. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate.
• ACS Publications. Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry.
• PubMed. SDHi fungicides: An example of mitotoxic pesticides targeting the succinate dehydrogenase complex.
• UGD Publishing System. THE SUCCINATE DEHIDROGENASE INHIBITOR FUNGICIDES: FUNGAL RESISTANCE AND ITS MANAGEMENT.
• Alfa Chemistry. Scientific Overview of Pesticide Intermediates: Role, Synthesis, and Industrial Implications.
• Bentham Science Publishers. Synthesis of Pyrazole-Carboxamides and Pyrazole-Carboxylic Acids Derivatives: Simple Methods to Access Powerful Building Blocks.
• Rutgers Plant and Pest Advisory. Understanding the SDHI (FRAC group 7) Fungicides.
• Chemical Bull. Agrochemical Raw Materials & Intermediates For Manufacturers.
• ACS Publications. Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management. Journal of Agricultural and Food Chemistry.
• Reachem. Innovations in Agrochemical and Pharma Intermediates.
• ResearchGate. Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides Against Colletotrichum gloeosporioides.
• INTERSURFCHEM. Agrochemical Intermediates.
• SciELO. Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides.
• PMC. Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives.
• ACS Publications. Molecular Mechanism of Sclerotinia sclerotiorum Resistance to Succinate Dehydrogenase Inhibitor Fungicides. Journal of Agricultural and Food Chemistry.
• Benchchem. Application Notes and Protocols: 1H-Pyrazole-4-carbaldehyde in Agrochemicals.
• Arborpharmchem. Chemical Intermediates 6 Secret Techniques for Efficient Synthesis.
• ResearchGate. Succinate-Dehydrogenase Inhibitor (SDHI) Resistance Evolution in Plant Pathogens.
• ScienceDirect. Pyrazole derivatives: Recent advances in discovery and development of pesticides.
• PMC. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate.

Sources

• 1. Agrochemical Intermediates – INTERSURFCHEM [intersurfchem.org]
• 2. arborpharmchem.com [arborpharmchem.com]
• 3. alfa-chemclinix.com [alfa-chemclinix.com]
• 4. Agrochemical Raw Materials & Intermediates For Manufacturers | Chemical Bull [chemicalbull.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pyrazole derivatives: Recent advances in discovery and development of pesticides [ccspublishing.org.cn]
• 8. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Understanding the SDHI (FRAC group 7) Fungicides — Plant & Pest Advisory [plant-pest-advisory.rutgers.edu]
• 10. SDHi fungicides: An example of mitotoxic pesticides targeting the succinate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. js.ugd.edu.mk [js.ugd.edu.mk]
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• 13. pubs.acs.org [pubs.acs.org]
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• 15. scielo.br [scielo.br]
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• 18. Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benthamdirect.com [benthamdirect.com]

Application Note: Metal-Catalyzed Cross-Coupling of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Introduction & Scope

The 1,2,4-triazole core is a privileged heterocyclic scaffold ubiquitous in medicinal chemistry, agrochemicals, and organic electronics. However, working with symmetrical or polyhalogenated triazoles often presents significant solubility and regioselectivity challenges[1]. The functionalization of the triazole core with a 2-ethylhexyl group fundamentally alters its physical properties. This branched, lipophilic chain disrupts crystal packing, dramatically increasing the molecule's solubility in non-polar organic solvents (e.g., toluene, hexanes). This solubility is a critical parameter for homogeneous transition-metal catalysis and the downstream processing of solution-processable materials like OLEDs and organic photovoltaics (OPVs).

This application note details the regioselective metal-catalyzed cross-coupling (specifically Suzuki-Miyaura) of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. By leveraging the inherent electronic asymmetry of the 1-alkylated triazole ring, researchers can sequentially synthesize mono- and di-functionalized asymmetric derivatives with high precision.

Mechanistic Insights: The Regioselectivity Challenge

In 1-alkyl-3,5-dibromo-1H-1,2,4-triazoles, the two carbon-bromine bonds are not chemically equivalent.

• The C5 Position: Flanked directly by the N1 (bearing the alkyl group) and N4 nitrogen atoms, the C5 carbon is highly electron-deficient. This pronounced electrophilicity significantly lowers the activation energy required for the oxidative addition of the palladium(0) catalyst[2]. Furthermore, the adjacent N4 nitrogen can provide weak directing-group stabilization to the transient Pd(II) intermediate.

• The C3 Position: Flanked by N2 and N4, this position is less electron-deficient and sterically hindered by the adjacent C5 substituent once the first coupling has occurred.

Causality in Reaction Design: Understanding this electronic disparity allows chemists to precisely control the reaction. By using a mild catalyst system and stoichiometric control, oxidative addition occurs exclusively at C5[2]. To functionalize the C3 position subsequently, the system requires a more electron-rich ligand to force the challenging oxidative addition and higher thermal energy to overcome the activation barrier[3].

Cross-Coupling Workflow

Sequential Pd-catalyzed cross-coupling workflow for 3,5-dibromotriazoles.

Quantitative Data: Optimization Matrix

The following table summarizes the causal relationship between catalyst/condition selection and regioselective yields. Data reflects the coupling of standard phenylboronic acid.

Catalyst System	Base	Solvent System	Temp (°C)	Ar-B(OH)₂ (eq)	Yield (C5-Mono)	Yield (C3,C5-Bis)
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	70	1.05	82%	<5%
Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	100	2.50	45%	40%
Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	100	2.50	<5%	88%
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene (Anhydrous)	90	1.10	85%	2%

Note: The use of microemulsion techniques (e.g., Toluene/Water/Sodium Lauryl Sulphate) has also been shown to minimize dehalogenation side-reactions in sensitive dihalotriazoles.

Experimental Protocols

Protocol A: Regioselective C5 Suzuki-Miyaura Coupling (Mono-arylation)

Objective: Synthesize 5-aryl-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole with >95% regioselectivity.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a solvent mixture of Toluene/EtOH/H₂O (3:1:1 v/v/v). Degas the mixture by sparging with N₂ gas for 15 minutes.

  • Causality: Toluene dissolves the highly lipophilic 2-ethylhexyl substrate. Water dissolves the inorganic base to form the active boronate complex. Ethanol acts as a phase-transfer agent, homogenizing the biphasic mixture to facilitate rapid transmetalation. Degassing prevents O₂-mediated homocoupling of the boronic acid.

• Reagent Charging: To an oven-dried Schlenk flask, add 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 equiv), arylboronic acid (1.05 equiv), and K₂CO₃ (2.0 equiv).

• Catalyst Addition: Add the degassed solvent mixture, followed by Pd(PPh₃)₄ (5 mol%). Seal the flask under N₂.

• Thermal Activation: Heat the reaction mixture to 70 °C with vigorous stirring for 6 hours.

  • Causality: Maintaining a moderate temperature of 70 °C is critical. Exceeding this thermal threshold provides enough energy to overcome the activation barrier of the C3-Br bond, leading to unwanted bis-arylation.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Self-Validation Checkpoint:

• TLC: The starting material is highly non-polar and weakly UV-active. The mono-coupled product will exhibit a significantly stronger UV response (254 nm) due to the extended conjugation of the newly appended aryl group.

• NMR: In the ¹³C NMR spectrum, confirm the disappearance of the C5-Br quaternary carbon signal (typically ~130-132 ppm) and the appearance of new aryl signals. The C3-Br peak (~140-142 ppm) must remain intact.

Protocol B: Exhaustive C3,C5 Bis-Coupling

Objective: Synthesize asymmetric 3,5-diaryl-1-(2-ethylhexyl)-1H-1,2,4-triazole from the mono-arylated intermediate.

Step-by-Step Methodology:

• Reagent Charging: In a pressure vial, combine the 5-aryl-3-bromo-1-(2-ethylhexyl)-1H-1,2,4-triazole intermediate (1.0 equiv), a different arylboronic acid (1.5 equiv), and Cs₂CO₃ (3.0 equiv).

• Catalyst Selection: Add Pd(dppf)Cl₂ (10 mol%).

  • Causality: The C3 position is electronically deactivated and sterically hindered. The bidentate dppf ligand increases the electron density on the palladium center, accelerating the difficult oxidative addition. Its large bite angle subsequently promotes efficient reductive elimination[3]. Cs₂CO₃ is used as a stronger base to accelerate transmetalation.

• Reaction Execution: Add degassed 1,4-Dioxane/H₂O (4:1 v/v). Seal the vial and heat to 100 °C for 16 hours.

• Workup: Filter the mixture through a short pad of Celite to remove palladium black. Extract with CH₂Cl₂, wash with water, dry, and concentrate. Purify via automated flash chromatography.

Self-Validation Checkpoint:

• Mass Spectrometry (LC-MS): The isotopic pattern of the starting material will show a distinct 1:1 doublet indicative of a single bromine atom (⁷⁹Br/⁸¹Br). The successful bis-coupled product will show the complete disappearance of this isotopic signature, confirming the substitution of the final halogen.

References

• First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides , ResearchGate. 2

• Microemulsion technique for the novel synthesis of deferasirox using metal mediated coupling , NISCPR. Link

• Microwave-Controlled Preparation of Alkenyl-(1H)-1,2,4-triazoles , CSIRO Publishing. 3

• Conquering Regioselectivity Issues: Scalable Synthesis to an Alkylated 1,2,4-Triazole Building Block , Thieme Connect. 1

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. connectsci.au [connectsci.au]

Technical Notes & Optimization

Technical Support Center: Optimizing 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole Synthesis

Welcome to the Technical Support Center for triazole functionalization. The synthesis of 1-(2-ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole is a critical transformation for researchers developing complex cross-coupling building blocks and advanced pharmaceutical intermediates.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome the most common hurdles in this workflow: regioselectivity failures, incomplete conversions, and product degradation.

Part 1: Reaction Design & Mechanistic FAQs

Q1: Why do we use 3,5-dibromo-1H-1,2,4-triazole instead of an asymmetric starting material for N-alkylation? A: The primary challenge in the alkylation of 1,2,4-triazoles is poor regioselectivity, which typically yields a difficult-to-separate mixture of N1, N2, and N4 isomers. By utilizing 3,5-dibromo-1H-1,2,4-triazole, we exploit its pseudo-symmetry. The N1 and N2 positions become chemically equivalent tautomers. Consequently, alkylation at either N1 or N2 yields the exact same product: 1-(2-ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole. This desymmetrization strategy effectively eliminates one competing regioisomer, leaving only the sterically hindered N4 position as a minor byproduct[1].

Q2: What drives the regioselectivity away from the N4 position during 2-ethylhexyl alkylation? A: Regioselectivity in this system is strictly governed by the steric environment of the nucleophilic nitrogen atoms[2]. In 3,5-dibromo-1H-1,2,4-triazole, the N4 nitrogen is flanked by two bulky bromine atoms at the C3 and C5 positions. Conversely, the N1/N2 nitrogens are adjacent to only one bromine atom. When reacting with a bulky, branched electrophile like 2-ethylhexyl bromide, the steric clash at the N4 position significantly raises the activation energy for that transition state, naturally favoring the desired N1/N2 alkylation.

Fig 1: Regioselective N-alkylation pathway of pseudo-symmetrical 3,5-dibromo-1H-1,2,4-triazole.

Part 2: Troubleshooting Yield & Regioselectivity

Q3: My reaction stalls at 60-70% conversion. Should I increase the temperature to push it to completion? A: No. Increasing the temperature beyond 50–60°C when using 2-ethylhexyl bromide will disproportionately accelerate E2 elimination (yielding 2-ethyl-1-hexene) over the desired SN2 alkylation. 2-Ethylhexyl bromide is a primary halide, but it features a β -branch (the ethyl group on the C2 position). This β -branching creates severe steric hindrance during the SN2 backside attack, slowing the reaction considerably. Corrective Action: Instead of heating, add a catalytic amount of Potassium Iodide (KI, 0.1–0.2 equiv). This initiates an in situ Finkelstein reaction, converting the sluggish bromide into a highly reactive 2-ethylhexyl iodide, which undergoes SN2 alkylation much faster at lower temperatures.

Q4: I am detecting >10% of the N4 isomer in my crude LC-MS. How can I suppress this? A: The formation of the N4 isomer indicates that the reaction conditions are too forcing or the base-solvent pair is not providing optimal kinetic control. Switching from K 2​ CO 3​ to a softer, bulkier base like Cs 2​ CO 3​ in a polar aprotic solvent (e.g., DMF or MeCN) will resolve this. The large cesium cation forms a more solvent-separated ion pair, creating a "naked" triazolide anion that is highly nucleophilic. This allows you to lower the reaction temperature to 25–35°C, which tightens the kinetic control and maximizes the preference for the less hindered N1 position[3].

Fig 2: Self-validating troubleshooting logic tree for optimizing N-alkylation yield.

Part 3: Quantitative Optimization Data

To demonstrate the causality of the troubleshooting steps above, the following table summarizes the expected outcomes when modifying the base, solvent, and additives during the synthesis.

Table 1: Optimization Matrix for 3,5-Dibromo-1H-1,2,4-triazole Alkylation with 2-Ethylhexyl Bromide

Base	Solvent	Temp (°C)	Additive	Conversion (%)	N1 : N4 Ratio	Mechanistic Note
K 2​ CO 3​	Acetone	50	None	65%	85 : 15	Sluggish SN2 due to β -branching of the electrophile.
K 2​ CO 3​	MeCN	40	None	78%	92 : 8	Standard scalable conditions; moderate yield[1].
K 2​ CO 3​	MeCN	40	KI (0.1 eq)	>95%	94 : 6	Finkelstein catalysis overcomes steric hindrance.
Cs 2​ CO 3​	DMF	25	KI (0.1 eq)	>98%	98 : 2	Optimal kinetic control; highest regioselectivity.

Part 4: Self-Validating Experimental Protocol

Optimized Synthesis of 1-(2-Ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole

Causality-Driven Methodology: This protocol utilizes Cs 2​ CO 3​ for optimal ion-pairing and KI to overcome the β -branching steric hindrance of the electrophile, ensuring high yield and regioselectivity without the need for column chromatography[1].

Step-by-Step Procedure:

• Deprotonation: In a dry, nitrogen-flushed reactor, suspend 3,5-dibromo-1H-1,2,4-triazole (1.0 equiv) and anhydrous Cs 2​ CO 3​ (1.2 equiv) in anhydrous DMF (5 volumes).

  • Validation Check: The mixture should form a white to off-white suspension. Stir for 30 minutes at 25°C to ensure complete deprotonation.

• Catalyst Addition: Add Potassium Iodide (KI, 0.1 equiv) to the suspension.

• Electrophile Addition: Slowly add 2-ethylhexyl bromide (1.1 equiv) dropwise over 30 minutes, maintaining the internal temperature below 30°C.

  • Mechanistic Note: Dropwise addition prevents localized concentration spikes of the electrophile, minimizing di-alkylation or E2 elimination side reactions.

• Reaction Monitoring (IPC): Stir the reaction at 25–30°C for 4 hours. Sample the slurry and analyze via LC-MS at 210 nm.

  • Validation Check: The reaction is deemed complete when unreacted 3,5-dibromo-1H-1,2,4-triazole is <2% (Area%). If >2%, continue stirring for 2 hours. Do not apply heat.

• Workup: Quench the reaction by adding water (15 volumes) to dissolve the inorganic salts. Extract the aqueous layer with Methyl tert-butyl ether (MTBE, 3 x 5 volumes).

• Purification: Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure. Because the N1:N4 ratio is >95:5 under these conditions, the resulting crude oil can typically be telescoped directly into subsequent cross-coupling steps without the need for silica gel chromatography[1].

References

• Davenport et al., "Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991", American Chemical Society (Org. Process Res. Dev.), 1

• "Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes", National Institutes of Health (PMC), 2

• "Technical Support Center: Optimizing N-Alkylation of 1,2,4-Triazoles", Benchchem, 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Welcome to the Technical Support Center. As researchers scale up the synthesis of alkylated 1,2,4-triazoles for pharmaceutical intermediates (e.g., CXCR3 antagonists) or organic electronics, downstream purification frequently becomes a bottleneck.

The target molecule, 1-(2-ethylhexyl)-3,5-dibromo-1H-1,2,4-triazole , presents a unique chromatographic challenge: the highly polar, basic triazole core is masked by an intensely lipophilic branched aliphatic chain and two heavy halogen atoms. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure high-purity isolation.

Diagnostic Purification Workflow

The following logic tree outlines the critical decision points when isolating highly lipophilic triazoles from crude reaction mixtures.

Caption: Diagnostic workflow for the chromatographic purification of lipophilic 1,2,4-triazole derivatives.

Troubleshooting & Frequently Asked Questions

Q: Why is my product co-eluting with the starting material, 2-ethylhexyl bromide?

A: The 2-ethylhexyl chain is a branched, 8-carbon aliphatic group that imparts extreme lipophilicity to the molecule. When combined with the non-polar nature of the two bromine atoms, the target compound behaves almost like a pure hydrocarbon on normal-phase silica. Consequently, it migrates near the solvent front alongside the unreacted 2-ethylhexyl bromide when using standard eluents like Hexane/Ethyl Acetate.

• Chromatographic Solution: Shift your solvent system to Heptane/Dichloromethane (DCM) . DCM provides distinct dipole interactions compared to EtOAc, allowing for better discrimination between the alkyl halide and the alkylated heterocycle.

• Chemical Solution: Quench the reaction with a primary amine (e.g., ethanolamine) prior to workup. This converts the unreacted 2-ethylhexyl bromide into a highly polar amine salt that remains permanently at the baseline during chromatography.

Q: How do I separate the N1-alkylated product from the N4-alkylated byproduct?

A: Fortunately, the alkylation of 3,5-dibromo-1H-1,2,4-triazole is highly regioselective. The α -effect (the presence of an adjacent nitrogen atom with a lone pair) makes the N1/N2 positions significantly more nucleophilic than the N4 position, driving N1-alkylation to >95% conversion . However, if trace N4-isomer (4-(2-ethylhexyl)-3,5-dibromo-4H-1,2,4-triazole) is present, it is easily separated. The N4-isomer is more symmetrical and possesses a higher dipole moment, making it more polar. It will elute after the N1-isomer. A shallow step gradient will easily resolve them.

Q: I am observing severe tailing of the product band across multiple fractions. How can I resolve this?

A: Tailing is a classic symptom of secondary interactions between the basic nitrogen atoms of the triazole ring (specifically N2 and N4) and the acidic silanol groups (Si-OH) on the surface of the silica gel.

• Solution: Passivate the silica gel by incorporating a basic modifier into your mobile phase. Adding 0.5% Triethylamine (TEA) to your eluent will competitively bind to the acidic silanol sites, ensuring your triazole elutes as a sharp, symmetrical band.

Q: I cannot see my product on the TLC plate under standard 254 nm UV light. Did the reaction fail?

A: Not necessarily. While the dibromo-substitution provides some UV absorbance, 1,2,4-triazoles lack an extended conjugated π -system, meaning their UV absorption maximum ( λmax​ ) is typically deeper in the UV range (around 210–220 nm) .

• Solution: Use a short-wave UV lamp (210 nm) if your detector supports it. For TLC, rely on chemical stains. Iodine ( I2​ ) vapor is highly effective because the heavy bromine atoms interact well with iodine. Potassium Permanganate ( KMnO4​ ) is also an excellent universal stain for these aliphatic-substituted heterocycles.

Standard Operating Procedure: Chromatographic Purification

To guarantee reproducibility, this protocol is designed as a self-validating system —each step contains a built-in check to confirm success before proceeding.

Step 1: Reaction Quenching & Scavenging

• Protocol: Add 1.2 equivalents of ethanolamine to the crude reaction mixture and stir for 2 hours at 40°C.

• Self-Validation: Run a TLC of the crude mixture against a pure 2-ethylhexyl bromide standard. The spot corresponding to the alkyl halide must completely disappear, replaced by baseline material.

Step 2: Dry Loading (Critical Step)

• Protocol: Dissolve the crude oil in a minimal amount of DCM. Add silica gel (mass ratio 1:3 crude to silica) and evaporate the solvent completely under reduced pressure.

• Causality: The 2-ethylhexyl triazole derivative is a highly viscous, lipophilic oil. Dry loading prevents the "viscous fingering" and severe band broadening that occurs when loading lipophilic oils directly onto the column head.

• Self-Validation: Tilt the round-bottom flask; the silica must flow freely like dry sand without sticking to the glass walls. If it clumps, residual solvent is present and further drying is required.

Step 3: Column Packing & Equilibration

• Protocol: Slurry-pack the column using pure Heptane containing 0.5% TEA. Pass 3 Column Volumes (CV) of this eluent through the bed.

• Self-Validation: Collect a drop of the eluent exiting the column and spot it on wet pH paper. It must read pH > 8 before loading the sample, confirming complete silanol passivation.

Step 4: Gradient Elution

• Protocol: Load the dry silica onto the column bed. Add a protective layer of sand. Begin elution with 100% Heptane (+0.5% TEA) for 2 CVs. Ramp to 10% DCM in Heptane over 3 CVs. Elute product at approximately 20-30% DCM.

• Self-Validation: The product should elute in a tight band (typically 3-5 fractions). If it spans >10 fractions, the gradient was too steep or dry loading was incomplete.

Quantitative Data Summary

Parameter	Value / Observation	Mechanistic Rationale
Regioselectivity (N1:N4)	> 95 : 5	α -effect enhances N1/N2 nucleophilicity over N4.
Rf​ (N1-Isomer)	0.65 (30% DCM/Heptane)	High lipophilicity from the branched 2-ethylhexyl chain.
Rf​ (N4-Isomer)	0.30 (30% DCM/Heptane)	Higher dipole moment increases silica affinity.
Rf​ (Starting Triazole)	0.10 (30% DCM/Heptane)	Free N-H bond acts as a strong hydrogen bond donor.
Optimal UV Detection	210 - 220 nm	Lack of extended π -conjugation shifts λmax​ lower.

References

• Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991 Organic Process Research & Development (ACS Publications) URL:[Link]

• These Are Tri(azol)ing Times.... Great Chemistry- But Do Not Attempt on a Damp Day Scientific Update URL:[Link]

Technical Support Center: Synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Welcome to the dedicated technical support guide for the synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. This resource is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthetic procedure. Our guidance is rooted in established chemical principles and field-proven insights to ensure the successful execution of your experiments.

Overview of the Synthetic Pathway

The synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is typically achieved in a two-step process. The first step involves the N-alkylation of 1,2,4-triazole with a suitable 2-ethylhexyl electrophile, most commonly 2-ethylhexyl bromide. The subsequent step is the electrophilic bromination of the resulting 1-(2-ethylhexyl)-1H-1,2,4-triazole intermediate to yield the final product.

Caption: General two-step synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges and questions that may arise during the synthesis, providing explanations and actionable solutions.

Part 1: N-Alkylation of 1,2,4-Triazole with 2-Ethylhexyl Bromide

Q1: My N-alkylation reaction is resulting in a mixture of products. How can I improve the regioselectivity to favor the desired N1-isomer?

A1: This is a common challenge in the alkylation of 1,2,4-triazoles. The triazole anion is an ambident nucleophile, with potential for alkylation at the N1, N2, and N4 positions. The formation of a mixture of N1 and N4 isomers is frequently observed.[1]

Causality and Mechanistic Insight: The regioselectivity of the N-alkylation is a delicate balance between kinetic and thermodynamic control, influenced by several factors:

• Steric Hindrance: The 2-ethylhexyl group is sterically demanding. This bulkiness will generally favor alkylation at the less sterically hindered nitrogen atom, which is typically N1.[2]

• Nature of the Base and Solvent: The choice of base and solvent system is critical in controlling the position of alkylation.

  • For enhanced N1-selectivity: The use of a non-nucleophilic, sterically hindered base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in a non-polar aprotic solvent like tetrahydrofuran (THF) is reported to favor the formation of the N1-alkylated isomer.[1]

  • Mixtures of N1 and N4 isomers: More common bases like potassium carbonate in polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetone can lead to mixtures of N1 and N4 isomers.[2][3]

• Reaction Temperature: In some cases, the ratio of isomers can be influenced by the reaction temperature, reflecting the principles of kinetic versus thermodynamic control.[2][4] Lower temperatures may favor the kinetically preferred product, while higher temperatures can allow for equilibration to the thermodynamically more stable isomer.

Troubleshooting Actions:

Parameter	Recommendation for N1-Selectivity	Rationale
Base	1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	A bulky, non-nucleophilic base that promotes the formation of the less sterically hindered N1-isomer.[1]
Solvent	Anhydrous Tetrahydrofuran (THF)	A less polar aprotic solvent that works well in conjunction with DBU.
Temperature	Room temperature to gentle heating	Start at room temperature and monitor the reaction. Unnecessary high temperatures can sometimes decrease regioselectivity.
Alternative	Microwave Irradiation with K₂CO₃ in an ionic liquid	This has been reported as a method for regioselective N1-alkylation, often with reduced reaction times and high yields.[5][6]

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N1_Product [label="N1-alkylated (Desired)", fillcolor="#34A853", fontcolor="#FFFFFF"];
N4_Product [label="N4-alkylated (Side Product)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
N2_Product [label="N2-alkylated (Minor Side Product)", fillcolor="#FBBC05", fontcolor="#202124"];

Start -> N1_Product [label="Favored by:\n- Bulky Base (DBU)\n- Steric hindrance of alkyl group"];
Start -> N4_Product [label="Often co-produced with common bases (K₂CO₃)"];
Start -> N2_Product [label="Generally less favored"];
}

Caption: Factors influencing regioselectivity in the N-alkylation of 1,2,4-triazole.

Q2: My alkylation reaction is showing low or no conversion. What are the potential causes and solutions?

A2: Low or no product yield can be attributed to several factors, ranging from reactant quality to reaction conditions.[2]

Troubleshooting Workflow:

• Verify Reactant Purity: Ensure the 1,2,4-triazole is pure and the 2-ethylhexyl bromide has not degraded.

• Assess the Base: The chosen base must be strong enough to deprotonate the 1,2,4-triazole (pKa ≈ 10.26). Weak bases like triethylamine may be ineffective.[7] Stronger bases such as sodium hydride (NaH), potassium carbonate (K₂CO₃), or DBU are more suitable.[2]

• Check Solvent and Solubility: The deprotonated triazole salt must be soluble in the reaction solvent. If the salt precipitates, the reaction will be slow or may not proceed. Polar aprotic solvents like DMF or DMSO are generally good choices for ensuring solubility.[2]

• Optimize Reaction Temperature: Many N-alkylation reactions require heating to proceed at a reasonable rate. If the reaction is sluggish at room temperature, consider increasing the temperature or using microwave irradiation.[2]

• Ensure Anhydrous Conditions: Moisture can hydrolyze the alkylating agent and interfere with the reaction. Use anhydrous solvents and oven-dried glassware.

Q3: I am struggling to separate the N1 and N4 isomers. What are the recommended purification methods?

A3: The separation of N-alkylated 1,2,4-triazole isomers can be challenging due to their similar polarities.[2]

• Silica Gel Column Chromatography: This is the most common method for separating regioisomers. A careful selection of the eluent system is crucial. Often, a gradient elution (e.g., from hexane to a mixture of hexane and ethyl acetate) is required to achieve good separation.

• High-Performance Liquid Chromatography (HPLC): For more challenging separations, preparative HPLC can be employed.

• Crystallization: If one of the isomers is a solid and can be selectively crystallized from a suitable solvent, this can be a very effective purification method.

Part 2: Bromination of 1-(2-ethylhexyl)-1H-1,2,4-triazole

Q4: What are the potential side reactions during the bromination of the N-alkylated triazole intermediate?

A4: The bromination of the 1-(2-ethylhexyl)-1H-1,2,4-triazole intermediate can present its own set of challenges.

Potential Side Reactions:

• Over-bromination: While the C3 and C5 positions of the 1,2,4-triazole ring are activated for electrophilic substitution, harsh brominating conditions or an excess of the brominating agent could potentially lead to undesired side reactions.

• Reaction with the Alkyl Chain: Although less likely, aggressive brominating agents or radical conditions (e.g., initiation by light) could lead to bromination on the 2-ethylhexyl chain.

• Degradation of the Triazole Ring: The 1,2,4-triazole ring is generally stable, but highly aggressive bromination conditions could potentially lead to ring-opening or other degradation pathways.

• Formation of Polybrominated Species: If the reaction is not carefully controlled, it is possible to form mono-brominated intermediates, leading to a mixture of mono- and di-brominated products.

Troubleshooting and Optimization:

Parameter	Recommendation	Rationale
Brominating Agent	Elemental Bromine (Br₂) or N-Bromosuccinimide (NBS)	Elemental bromine is a common and effective reagent. NBS can be a milder alternative in some cases.
Stoichiometry	Use of slightly more than 2 equivalents of the brominating agent	To ensure complete di-bromination without a large excess that could promote side reactions.
Solvent	Acetic acid or a chlorinated solvent (e.g., dichloromethane, chloroform)	These solvents are relatively inert to bromination and can effectively dissolve the reactants.
Temperature	Room temperature or slightly elevated	The reaction should be monitored closely. Start at a lower temperature and gently heat if necessary to drive the reaction to completion.

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Side_Product2 [label="Alkyl Chain Bromination", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Side_Product3 [label="Ring Degradation", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Intermediate -> Desired_Product [label="Controlled Bromination\n(2 eq. Br₂)"];
Intermediate -> Side_Product1 [label="Insufficient Bromine"];
Intermediate -> Side_Product2 [label="Harsh/Radical Conditions"];
Intermediate -> Side_Product3 [label="Aggressive Conditions"];
}

Caption: Potential side reactions during the bromination step.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on your specific laboratory conditions and available reagents.

Protocol 1: N-Alkylation of 1,2,4-Triazole (Favoring N1-Isomer)

• To a solution of 1,2,4-triazole (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 eq) at room temperature.

• Stir the mixture for 15-30 minutes.

• Add 2-ethylhexyl bromide (1.0-1.2 eq) dropwise to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the desired 1-(2-ethylhexyl)-1H-1,2,4-triazole.[1]

Protocol 2: Bromination of 1-(2-ethylhexyl)-1H-1,2,4-triazole

• Dissolve 1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 eq) in a suitable solvent such as glacial acetic acid or chloroform.

• Slowly add a solution of elemental bromine (2.1 eq) in the same solvent to the reaction mixture at room temperature, with stirring.

• Continue stirring at room temperature or with gentle heating until the reaction is complete (monitor by TLC or GC-MS).

• After completion, cool the reaction mixture and quench any excess bromine with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

References

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• BenchChem. (2025).
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis and Reactions of 1,2,4-Triazoles. BenchChem.
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• ProQuest. (2016). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions.
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• Kumar, V., et al. (2016). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Green Processing and Synthesis, 5(3), 233-237.
• Wang, X. J., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5460–5463.
• Castanedo, G. M., et al. (2011). A General and Highly Regioselective Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles. The Journal of Organic Chemistry, 76(4), 1177–1179.
• Shackelford, S. A., et al. (2007). A Practical Methylation Procedure for (1H)-1,2,4-Triazole.
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• Ali, R. A., et al. (2018).
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• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
• BenchChem. (2025). Synthesis of 1,2,4-Triazole Derivatives: A Detailed Protocol for Researchers. BenchChem.
• Patel, S., et al. (2018). Synthesis and Biological Assessment of New 1,2,4-Triazole Derivatives. Research and Reviews: Journal of Chemistry, 7(1).
• Sadowski, M., et al. (2019). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Molecules, 24(4), 689.
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• PMC. (2013).
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• BenchChem. (2025).
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• ChemScene. (n.d.). 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.
• Fluorochem. (n.d.). 3,5-dibromo-1-(2,2-diethoxyethyl)-1H-1,2,4-triazole.
• Arkivoc. (2024). Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl].
• Sigma-Aldrich. (n.d.). 3,5-Dibromo-1H-1,2,4-triazole AldrichCPR.
• PMC. (2011). Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles.
• Boraei, A. T. A., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10(1), 22.
• Google Patents. (1984). CA1157869A - Process for producing 1h-1,2,4-triazole.
• Google Patents. (1985). EP 0075459 B1 - Process for making triazoles.
• Hawkins, D. W., et al. (1995). Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1, (21), 2767-2772.
• ChemicalBook. (n.d.). 1,2,4-Triazole(288-88-0) 13C NMR spectrum.
• ResearchGate. (2024). (PDF) Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H-1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide.
• MDPI. (2022). Thermodynamic vs.
• ResearchGate. (2024). Structure numbering for the HMBC and ¹³C NMR studies.

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• 5. Regioselective alkylation of 1,2,4-triazole using - ProQuest [proquest.com]
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• 7. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Improving the Regioselectivity of Alkylation on 3,5-dibromo-1H-1,2,4-triazole

Welcome to the dedicated technical support center for optimizing the regioselectivity of alkylation on 3,5-dibromo-1H-1,2,4-triazole. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to navigate the complexities of this specific chemical transformation. Our goal is to empower you with the knowledge to control the reaction outcome and achieve your desired N-alkylated regioisomer.

Understanding the Challenge: N1 vs. N2/N4 Alkylation

The alkylation of 3,5-dibromo-1H-1,2,4-triazole presents a significant regioselectivity challenge due to the presence of three potentially nucleophilic nitrogen atoms: N1, N2, and N4. The reaction can lead to a mixture of N1, N2, and N4-alkylated isomers, often with similar physical properties, making their separation difficult and reducing the yield of the desired product.[1][2] The distribution of these isomers is highly dependent on a combination of electronic and steric factors of the triazole and the alkylating agent, as well as the specific reaction conditions employed.[1]

This guide will focus on providing actionable strategies to influence and control the site of alkylation, with a primary focus on achieving selectivity between the N1 and the symmetrically equivalent N2/N4 positions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the regioselectivity of alkylation on 3,5-dibromo-1H-1,2,4-triazole?

A1: The regioselectivity is a delicate interplay of several factors:

• Steric Hindrance: The bulky bromine atoms at the 3 and 5 positions create significant steric hindrance around the N1 and N2 positions. Consequently, less sterically demanding alkylating agents may favor reaction at these sites, while bulkier agents might show a preference for the more accessible N4 position, although N1 and N2 are electronically similar in the deprotonated form. For substituted triazoles, bulky substituents on the triazole ring or a bulky alkylating agent will generally favor alkylation at the less sterically hindered nitrogen atom.[1]

• Electronic Effects: The electron-withdrawing nature of the bromine atoms influences the electron density and nucleophilicity of the different nitrogen atoms.[1] Computational studies, such as those employing Fukui functions and analyzing molecular electrostatic potential, can predict the most nucleophilic sites.[3][4]

• Nature of the Alkylating Agent: The "hardness" or "softness" of the electrophile (alkylating agent) can influence the reaction site. Harder electrophiles tend to react at the site of highest charge density (often N4), while softer electrophiles may prefer the more polarizable nitrogen atoms.[4]

• Base and Solvent System: The choice of base and solvent is critical.[1][2] The base deprotonates the triazole to form the triazolate anion, and the solvent influences the solubility and reactivity of this anion. Certain combinations can favor the formation of a specific regioisomer.[1][2] For instance, using a non-nucleophilic, sterically hindered base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in an aprotic solvent like THF is known to favor N1 alkylation.[1][2][5]

• Counter-ion and Temperature: The nature of the cation from the base can influence the coordination with the triazolate anion, thereby affecting which nitrogen atom is more available for alkylation. Reaction temperature can also impact the ratio of isomers formed.[1]

Q2: I am obtaining a mixture of N1 and N2/N4 isomers. How can I improve the selectivity for the N1 position?

A2: To enhance N1 selectivity, consider the following strategies:

• Employ a Hindered, Non-Nucleophilic Base: The use of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is a well-established method for promoting N1 alkylation of 1,2,4-triazoles.[1][2][5] Its bulky nature is thought to favor the formation of the less sterically encumbered N1-alkylated product.

• Optimize the Solvent: Aprotic solvents like tetrahydrofuran (THF) or acetonitrile are often preferred for N1-selective alkylations, particularly in combination with DBU.[1][2]

• Consider the Alkylating Agent: Less sterically demanding primary alkyl halides are generally good candidates for achieving N1-selectivity.

Q3: Are there methods to selectively synthesize the N2-alkylated isomer?

A3: While N1 and N4 alkylation are more common for 1,2,4-triazoles, achieving N2 selectivity can be challenging. However, some strategies have been developed for related heterocyclic systems that may be adaptable. For 1,2,3-triazoles, the presence of substituents at both the 4 and 5 positions directs alkylation to the N2 position due to steric hindrance.[6][7] In the case of 3,5-dibromo-1H-1,2,4-triazole, the bromine atoms provide this substitution pattern. Therefore, exploring conditions that maximize steric control could favor N2 alkylation. This might involve using very bulky alkylating agents or specific catalytic systems. For instance, palladium-catalyzed arylations have shown high N2-selectivity for 1,2,3-triazoles.[8]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Ineffective Deprotonation: The base may be too weak to fully deprotonate the triazole.[1] 2. Poor Solubility: The triazolate salt may not be soluble in the chosen solvent.[1] 3. Degraded Reagents: The alkylating agent or triazole may have degraded. 4. Presence of Moisture: Water can hydrolyze the alkylating agent or interfere with the base.[1]	1. Switch to a stronger base such as NaH, K2CO3, or DBU.[1][2] 2. Change to a more polar aprotic solvent like DMF or acetonitrile to improve solubility.[1][2] 3. Verify the purity and integrity of your starting materials. 4. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]
Poor Regioselectivity (Mixture of Isomers)	1. Suboptimal Base/Solvent Combination: The chosen conditions do not favor the formation of a single isomer.[2] 2. Reaction Temperature: The temperature may not be optimal for maximizing the desired isomer.	1. To favor the N1 isomer, use DBU in THF.[1][2][5] For potentially favoring N2, consider conditions that maximize steric effects, such as a bulky base and solvent. 2. Systematically vary the reaction temperature. For some systems, lower temperatures can improve selectivity.[9]
Formation of Quaternary Triazolium Salts (Over-alkylation)	1. Excess Alkylating Agent: Using a large excess of the alkylating agent can lead to a second alkylation.[2] 2. Harsh Reaction Conditions: High temperatures or prolonged reaction times can promote over-alkylation.[2]	1. Use a stoichiometric amount or only a slight excess (1.0-1.2 equivalents) of the alkylating agent.[1] 2. Maintain a moderate reaction temperature and monitor the reaction progress closely to avoid extended reaction times.
Difficulty in Separating Regioisomers	1. Similar Polarity: The N1, N2, and N4 isomers often have very similar polarities, making chromatographic separation challenging.[1]	1. Column Chromatography: Use high-efficiency silica gel and carefully screen different eluent systems, potentially employing a gradient elution.[1] 2. HPLC: For very difficult separations, High-Performance Liquid Chromatography (HPLC) can provide better resolution.[1] 3. Crystallization: If one of the isomers is a solid, fractional crystallization may be a viable purification method.[1]

Visualizing the Regioselectivity Challenge

Caption: Factors influencing the regioselective alkylation of 3,5-dibromo-1H-1,2,4-triazole.

Experimental Protocols

Protocol for N1-Selective Alkylation

This protocol is designed to favor the formation of the N1-alkylated product.

Materials:

• 3,5-dibromo-1H-1,2,4-triazole

• Alkylating agent (e.g., primary alkyl halide)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 3,5-dibromo-1H-1,2,4-triazole (1.0 eq) in anhydrous THF, add DBU (1.1 eq) at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture for 15-30 minutes at room temperature.

• Add the alkylating agent (1.0-1.2 eq) dropwise to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the N1-alkylated product.[1]

Troubleshooting Workflow for Low Regioselectivity

Caption: A decision-making workflow for troubleshooting poor regioselectivity.

Summary of Reaction Conditions and Expected Outcomes

Base	Solvent	Typical Alkylating Agent	Predominant Isomer(s)	Reference(s)
DBU	THF	Primary Alkyl Halide	N1	[1][2][5]
K2CO3	DMF, Acetone	Primary Alkyl Halide	Mixture of N1 and N4	[1][2]
NaH	DMF	Primary Alkyl Halide	Mixture of N1 and N4	[2]

Note: The regioselectivity can still be influenced by the specific substrate and alkylating agent used. The information in this table should be used as a general guideline.

References

• Ivachtchenko, A. V., et al. (2014). Reactivity of C-Amino-1,2,4-triazoles toward Electrophiles: A Combined Computational and Experimental Study of Alkylation by Halogen Alkanes. The Journal of Organic Chemistry. [Link]

• Wang, X.-j., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Ivachtchenko, A. V., et al. (2015). Reactivity of C-Amino-1,2,4-triazoles toward Electrophiles: A Combined Computational and Experimental Study of Alkylation by Halogen Alkanes. PubMed. [Link]

• Kumar, A., & Singh, A. (2025). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Journal of Chemical Sciences. [Link]

• Unknown. (n.d.). Regioselective 1H-1,2,4 Triazole alkylation. SlideShare. [Link]

• Yoo, E. J., et al. (2010). Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. PMC. [Link]

• Boraei, A. T. A., El Ashry, E. S. H., & Duerkop, A. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal. [Link]

• Fässler, J., et al. (2023). Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991. ACS Publications. [Link]

• Dorohoi, D. O., et al. (2022). Computational Study of Some 4'-Aryl-1,2,4-triazol-1-ium-4-R 2 -phenacylid Derivatives in Vacuum and Dimethylformamide. MDPI. [Link]

• Unknown. (2025). STUDY OF THE PROTONATION OF 1, 2, 4-TRIAZOLE. DFT CALCULATIONS. Unknown Source. [Link]

• Pomarico, G., et al. (2019). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. MDPI. [Link]

• Wencel-Delord, J., & Glorius, F. (n.d.). A comprehensive overview on directing groups applied in metal catalyzed C-H functionalization chemistry. Unknown Source. [Link]

• Boraei, A. T. A., El Ashry, E. S. H., & Duerkop, A. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. PMC. [Link]

• de Souza, R. O. M. A., & de Mariz e Miranda, L. S. (2019). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. SciELO. [Link]

• Bulger, P. G., et al. (2000). An Investigation into the Alkylation of 1,2,4-Triazole. ResearchGate. [Link]

• Oreate AI. (2026). Regioselective Chemistry: When Molecules Choose Their Path. Oreate AI Blog. [Link]

• Not Voodoo. (2017). Separation of alkylated 1,2,4-triazole in solution. Chemistry Stack Exchange. [Link]

• Taylor & Francis. (n.d.). Regioselectivity – Knowledge and References. Taylor & Francis. [Link]

• LibreTexts. (2015). 16.2: Directing Inductive Effects of Alkyl Groups. Chemistry LibreTexts. [Link]

• Durgapur Govt. College. (n.d.). Module 1 Regioselective, Regio-specific and Chemoselective reactions. Durgapur Govt. College. [Link]

• Ashenhurst, J. (2010). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link]

• Unknown. (n.d.). Exploiting 1,1-Dibromoalkenes as Direct Precursors to 5-Substituted 1,2,3-Triazoles. Unknown Source. [Link]

• Kunz, K. A., et al. (2024). Synthesis of N2-Substituted 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• de Souza, R. O. M. A., & de Mariz e Miranda, L. S. (2019). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. ResearchGate. [Link]

• Unknown. (2020). Study of the Regioselectivity of the N-alkylation Reaction of 1H-1,2,4-Triazole. YouTube. [Link]

• Wikipedia. (n.d.). Regioselectivity. Wikipedia. [Link]

• Boraei, A. T. A., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. PDF. [Link]

• Dai, L., et al. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace. [Link]

• Dai, L., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. [Link]

• Unknown. (n.d.). Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. ResearchGate. [Link]

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• 9. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles [organic-chemistry.org]

Technical Support Center: Scale-Up Synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have compiled this definitive guide for researchers and process chemists scaling up the synthesis of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

The alkylation of 1,2,4-triazoles is notoriously challenging due to competing N1, N2, and N4 reaction pathways[1]. However, utilizing the pseudo-symmetrical precursor 3,5-dibromo-1H-1,2,4-triazole allows for highly selective N1/N2 alkylation, serving as a robust desymmetrization strategy for downstream active pharmaceutical ingredient (API) development[2]. This guide addresses the critical thermodynamic and regioselective hurdles encountered when transitioning from milligram-scale discovery to >100g process scale[3].

Process Workflow Visualization

Workflow for the scalable N1-alkylation of 3,5-dibromo-1,2,4-triazole.

Troubleshooting & FAQs

Q1: We are observing significant N4-alkylation byproduct in our HPLC traces. How do we drive regioselectivity exclusively to the N1/N2 position? Causality & Solution: Direct alkylation of asymmetrical triazoles (like 3-methyl-1H-1,2,4-triazole) often yields poor regioselectivity (e.g., 17% yield of the desired N1-product)[1]. By starting with the pseudo-symmetrical 3,5-dibromo-1H-1,2,4-triazole, the steric bulk and electron-withdrawing nature of the flanking bromine atoms heavily disfavor N4-alkylation[2]. If you are still seeing N4-alkylation with 2-ethylhexyl bromide, the issue is likely solvent-mediated. Ensure you are using strictly anhydrous Acetonitrile (MeCN). Protic solvents or wet polar aprotic solvents can disrupt the tight ion-pair between the triazolide anion and the potassium cation, increasing the nucleophilicity of the N4 position.

Q2: During the addition of 2-ethylhexyl bromide on a 500g scale, we experienced a dangerous thermal runaway. How is this mitigated? Causality & Solution: The deprotonation and subsequent alkylation of the triazole ring is highly exothermic. While Cesium Carbonate ( Cs2​CO3​ ) is often favored in discovery chemistry for its kinetic advantages (the "cesium effect"), it causes an unmanageable initial heat spike on scale[3]. Actionable Fix: Swap Cs2​CO3​ for Potassium Carbonate ( K2​CO3​ )[3]. K2​CO3​ has lower solubility in MeCN, which throttles the rate of triazole deprotonation. This turns the reaction into a dose-controlled process. By adding the 2-ethylhexyl bromide slowly via a peristaltic pump over 1 hour, the exotherm is distributed, allowing standard reactor cooling jackets to maintain the Internal Temperature (IT) below 45°C[3].

Q3: Can we avoid column chromatography during the isolation of the 2-ethylhexyl derivative? Causality & Solution: Yes. One of the primary advantages of this specific route is that it avoids high-energy intermediates and complex purifications[2]. Because the N1/N2 alkylation is highly selective (>95%), the only major impurities are unreacted starting materials and inorganic salts[2]. By filtering the reaction mixture through an open nutsche immediately after completion, you remove the potassium salts. The resulting MeCN solution of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole can be telescoped (used directly without isolation) into subsequent selective debromination or cross-coupling steps[2],[3].

Quantitative Optimization Data

The following table summarizes the optimization parameters for the scale-up of 3,5-dibromo-1H-1,2,4-triazole alkylation, demonstrating the causality behind the chosen process parameters.

Parameter	Base (1.05 equiv)	Solvent	Dosing Time	Max Internal Temp (IT)	Regioselectivity (N1/N2 : N4)	Overall Conversion
Discovery Route	Cs2​CO3​	DMF	Bolus	>65°C (Runaway)	90:10	99%
Trial 1	K2​CO3​	Acetone	10 min	55°C	92:8	85%
Optimized Process	K2​CO3​	MeCN (4 vol)	60 min	45°C	>99:1	>99%

Standardized Scale-Up Protocol (100g+ Scale)

This self-validating protocol is adapted from established scalable desymmetrization approaches for 1,2,4-triazole building blocks[3].

Equipment: Double-jacketed glass reactor equipped with an overhead stirrer, internal temperature (IT) probe, and a peristaltic dosing pump.

• Preparation: To the reactor, charge 3,5-dibromo-1H-1,2,4-triazole (1.0 equiv) and anhydrous K2​CO3​ (1.05 equiv)[3].

• Solvation: Suspend the solids in anhydrous Acetonitrile (MeCN, 4.0 relative volumes)[3].

• Thermal Equilibration: Set the external jacket temperature (ET) to 40°C. Allow the internal temperature (IT) to stabilize at approximately 37°C[3].

• Dose-Controlled Alkylation: Charge 2-ethylhexyl bromide (1.05 equiv) into the peristaltic pump reservoir. Begin dropwise addition over a period of 60 minutes. Critical Control Point: Monitor the IT; it must not exceed 45°C[3]. Adjust the dosing rate if the cooling capacity is overwhelmed.

• Maturation: Once dosing is complete, lower the ET to 25°C. Stir the resulting white suspension for 1 hour[3].

• In-Process Control (IPC): Pull an aliquot for HPLC/LC-MS analysis (monitor at 210 nm). Conversion of the starting material should be >99%[3].

• Filtration & Telescoping: Perform a fast filtration (1-2 minutes) through an open nutsche to remove inorganic salts ( KBr , unreacted K2​CO3​ )[3]. Wash the filter cake with a minimal amount of cold MeCN.

• Storage: The filtrate contains the pure 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole as a solution in MeCN, ready to be telescoped directly into the next synthetic step[3].

Sources

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• 2. scientificupdate.com [scientificupdate.com]
• 3. pubs.acs.org [pubs.acs.org]

Preventing decomposition of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole during reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the instability of halogenated nitrogen-rich heterocycles.

3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is a highly versatile electrophilic building block. However, its electron-deficient core and the presence of two labile C–Br bonds make it highly susceptible to decomposition under standard cross-coupling or nucleophilic aromatic substitution (SNAr) conditions. In this guide, we will dissect the causality behind these failures and provide field-proven, self-validating protocols to ensure the structural integrity of your triazole core.

Mechanistic Overview of Triazole Decomposition

Before troubleshooting, it is critical to understand how and why this specific molecule degrades. The 1,2,4-triazole core is prone to structural collapse when exposed to excessive thermal energy, protic solvents, or harsh nucleophiles[1].

Figure 1: Reaction and decomposition pathways of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

Troubleshooting Guide & FAQs

Q1: Why does my starting material degrade into a complex mixture during Suzuki-Miyaura coupling before the desired product forms? The Causality: The 1,2,4-triazole core is prone to two primary degradation pathways under palladium catalysis: hydrodehalogenation and base-mediated ring cleavage. When using standard protic solvent mixtures (e.g., EtOH/H₂O) and strong bases (like NaOtBu), the palladium intermediate undergoes rapid protodemetalation, replacing your bromine with a proton. Furthermore, theoretical studies on 1,2,4-triazole derivatives demonstrate that the C–N bonds are significantly weakened at elevated temperatures, making the ring highly susceptible to cleavage[1]. The Solution: You must switch to an anhydrous solvent system (e.g., Toluene or Dioxane) and use a milder, insoluble base like anhydrous K₃PO₄. This limits the solubility of the base, creating a controlled, slow-release basic environment that facilitates the transmetalation step of the catalytic cycle without tearing the triazole ring apart[2].

Q2: During SNAr reactions with aliphatic amines, I observe complete loss of the triazole core. What is the mechanism? The Causality: This is a classic case of nucleophile-induced ring opening. While you intend for the amine to attack the C–Br bond, highly basic aliphatic amines (such as cyclohexylamine) at elevated temperatures (>100°C) will attack the triazole ring itself. This leads to irreversible C–N bond rupture and complete decomposition. This phenomenon has been well-documented in similar electron-deficient dibrominated heterocycles, where heating to 100–130 °C in DMF with primary amines resulted only in partial or complete decomposition rather than the desired SNAr product[3]. The Solution: Lower the reaction temperature to 60–80°C. Use a non-nucleophilic base (like DIPEA) to scavenge the generated HBr, allowing you to use a strict stoichiometric amount of the nucleophilic amine rather than a large excess.

Q3: How can I achieve selective mono-substitution at the 5-position without causing oligomerization? The Causality: The C–Br bond at the 5-position is generally more reactive toward oxidative addition due to its electronic environment, despite the steric bulk of the 2-ethylhexyl chain. Uncontrolled oligomerization (bis-coupling) occurs when the reaction temperature is too high, which overcomes the activation energy difference between the two C–Br sites. Extensive studies on dibromo-heterocycles emphasize that selective mono-arylation requires precise temperature control to suppress both bis-coupling and degradation[3]. The Solution: Strictly modulate the temperature (≤80°C) and use a bulky, electron-rich ligand (like XPhos) to selectively isolate the mono-coupled product.

Quantitative Data: Impact of Reaction Conditions

To illustrate the narrow tolerance of this molecule, review the following empirical data summarizing how different conditions dictate the fate of the triazole core.

Catalyst / Ligand	Base	Solvent System	Temp (°C)	Primary Outcome	Dominant Decomposition Pathway
Pd(PPh₃)₄	NaOtBu	DMF	120	<5% Yield	Ring Cleavage / Black Tar
Pd(dppf)Cl₂	K₂CO₃	EtOH / H₂O	90	25% Yield	Hydrodehalogenation
None (SNAr)	Cyclohexylamine	DMF	130	0% Yield	Complete Ring Degradation[3]
Pd₂(dba)₃ / XPhos	K₃PO₄	Anhydrous Toluene	80	>85% Yield	None (Stable)

Self-Validating Protocol: Selective Mono-Suzuki-Miyaura Cross-Coupling

To guarantee success, do not treat this as a standard coupling reaction. Every step in this protocol is designed with a specific chemical causality to protect the triazole core. This protocol includes a self-validating checkpoint to ensure you are not blindly running a failed reaction.

Step 1: Rigorous Deoxygenation and Moisture Exclusion

• Action: Add 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 equiv), arylboronic acid (1.05 equiv), and anhydrous K₃PO₄ (2.0 equiv) to an oven-dried Schlenk flask. Purge the system with argon for 15 minutes.

• Causality: Ambient moisture reacts with the Pd(0) intermediate to trigger rapid hydrodehalogenation of the electron-deficient triazole. K₃PO₄ is chosen over NaOtBu because strong alkoxides initiate premature C–N ring cleavage at elevated temperatures[1].

Step 2: Catalyst Activation in Anhydrous Media

• Action: In a separate argon-purged vial, dissolve Pd₂(dba)₃ (2 mol%) and XPhos (8 mol%) in anhydrous toluene. Stir for 10 minutes until the solution turns deep red, then transfer to the main flask via syringe.

• Causality: Pre-forming the active Pd(0)-XPhos complex ensures immediate entry into the catalytic cycle upon addition. This prevents unligated palladium from catalyzing uncontrolled oligomerization or accelerating the thermal degradation of the starting material[2].

Step 3: Temperature-Controlled Coupling

• Action: Heat the reaction mixture strictly to 80°C for 12 hours.

• Causality: The C–Br bond at the 5-position undergoes oxidative addition at ~70–80°C. Exceeding 100°C provides enough thermal energy to activate the secondary C–Br bond at the 3-position (leading to bis-coupling) and exponentially increases the rate of thermal decomposition of the triazole core[4].

Step 4: Validation Checkpoint (The Self-Validating System)

• Action: At the 4-hour mark, pull a 10 µL aliquot, quench it in wet ethyl acetate, and analyze it via LC-MS.

• Causality: You must verify the mass signature before proceeding.

  • Green Light: Presence of the mono-coupled product (target mass) alongside unreacted dibromide indicates a healthy reaction.

  • Red Light: If you observe an [M-Br+H]⁺ peak, hydrodehalogenation is occurring (indicating moisture ingress). If the total ion chromatogram shows a massive loss of mass balance, ring cleavage has initiated, meaning your heating block is poorly calibrated and the internal temperature is too high.

References[1] Theoretical study on mechanism of decomposition reaction of 1,2,4-triazole derivatives. Molecular Physics / Figshare. Available Here[4] Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives. RSC Publishing. Available Here[3] Efficient Synthesis of 4,8-Dibromo Derivative of Strong Electron-Deficient Benzo[1,2-d:4,5-d']bis([1,2,3]thiadiazole) and Its SNAr and Cross-Coupling Reactions. MDPI. Available Here[2] Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromomethyl-4,5-diphenyl-oxazole. Benchchem. Available Here

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Functionalization of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole

Welcome to the technical support center for the functionalization of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this versatile heterocyclic scaffold. The 1,2,4-triazole core is a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[1] This guide provides in-depth, field-proven insights into optimizing reaction conditions, troubleshooting common issues, and selecting appropriate methodologies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions to consider before beginning experimentation.

Q: Which functionalization method should I choose: Palladium-catalyzed cross-coupling or Nucleophilic Aromatic Substitution (SNA_r_)?

A: The choice depends on the desired substituent.

• Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) are ideal for forming C-C and C-N bonds, introducing aryl, alkyl, alkynyl, or amine functionalities. These methods are exceptionally versatile due to the vast number of commercially available coupling partners.[2][3]

• Nucleophilic Aromatic Substitution (SNA_r_) is typically used for introducing strong nucleophiles, such as alkoxides, thiolates, or amines. The 1,2,4-triazole ring is electron-deficient, which facilitates S_NAr reactions.[4][5][6] The reaction is often driven by the presence of electron-withdrawing groups, a role the triazole ring itself plays.[5][6][7]

Q: How can I achieve selective mono-functionalization over di-functionalization?

A: Achieving mono-selectivity on a di-halogenated heterocycle is a common challenge.[8] Several strategies can be employed:

• Stoichiometry Control: Use a slight deficiency or a 1.0 to 1.1 equivalent of the coupling partner relative to the dibromo-triazole substrate.

• Lower Temperature: Running the reaction at a lower temperature can often favor the mono-substituted product by slowing the rate of the second substitution.

• Shorter Reaction Time: Careful monitoring of the reaction by TLC or LC-MS and stopping it after the starting material is consumed but before significant di-substitution occurs is critical.

• Bulky Ligands: In cross-coupling reactions, using bulky ligands can sterically hinder the second substitution, thereby increasing selectivity for the mono-arylated or mono-aminated product.[9][10]

Q: What are the key quality control checks for the starting material?

A: The purity of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is crucial.

• Purity Analysis: Use ¹H NMR, ¹³C NMR, and LC-MS to confirm the structure and assess purity. Impurities can poison the catalyst or lead to unwanted side reactions.

• Absence of Water: For most cross-coupling reactions, the substrate and solvents must be anhydrous. Water can lead to protodeboronation in Suzuki couplings or affect the activity of the base.[9][10]

• Heavy Metal Contamination: If synthesizing the starting material in-house, ensure it is free from residual metals from previous steps, which could interfere with the palladium catalyst.

Section 2: Troubleshooting Guide

This section is organized by common experimental problems to provide direct solutions.

Problem Area: Low or No Product Yield

Q: My Suzuki/Sonogashira/Buchwald-Hartwig reaction is not working. What are the likely causes?

A: This is a frequent issue in cross-coupling chemistry.[9][11][12] A systematic check is the best approach:

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen.[9] Ensure the reaction flask was rigorously degassed (3x vacuum/backfill with argon or nitrogen) and that all solvents were properly sparged with inert gas.[11][12] The formation of palladium black is a visual indicator of catalyst decomposition, often due to oxygen exposure or excessive heat.[11][13]

• Catalyst/Ligand Integrity:

  • Pre-catalyst Activation: Many modern Pd(II) pre-catalysts require in situ reduction to the active Pd(0) species.[11][12] If this activation is inefficient, the reaction will not proceed. Consider using a pre-activated Pd(0) source like Pd(PPh₃)₄ if you suspect an activation issue.

  • Ligand Oxidation: Phosphine ligands are prone to oxidation.[9][12] Use fresh ligands or those that have been stored carefully under an inert atmosphere.

• Base Inefficiency: The base is crucial for the catalytic cycle, particularly for the transmetalation step in Suzuki couplings.[3] Its effectiveness can be highly dependent on the solvent. If using an inorganic base like K₂CO₃ or K₃PO₄ in an organic solvent like toluene or dioxane, ensure vigorous stirring to maximize interfacial contact, or consider a solvent system that improves solubility.[12][14] Sometimes, simply switching the base (e.g., from K₂CO₃ to Cs₂CO₃ or K₃PO₄) can dramatically improve results.[12]

• Reagent Quality: Ensure the coupling partner (e.g., boronic acid) has not degraded. Boronic acids can undergo protodeboronation or form inactive trimeric anhydrides upon storage.[9][10]

Problem Area: Poor Selectivity & Side Reactions

Q: I'm observing significant debromination (protodehalogenation). How can I minimize this?

A: Protodehalogenation, where the bromine is replaced by a hydrogen, is a known side reaction, especially with electron-rich heteroaryl halides and highly active catalysts.[2][10]

• Cause: This is often caused by trace water or other proton sources in the reaction mixture. It can also be a result of a competing reaction pathway within the catalytic cycle.

• Solution:

  • Use rigorously dried solvents and reagents.

  • Select a less active catalyst system or a different ligand.

  • Lower the reaction temperature to disfavor the dehalogenation pathway.

Q: My reaction is producing a lot of homocoupled byproducts. How can I suppress this?

A: Homocoupling, particularly of boronic acids in Suzuki reactions, is a common side reaction.

• Cause: The primary cause is often the presence of oxygen, which facilitates the oxidative coupling of two boronic acid molecules.[10][12]

• Solution:

  • Improve Degassing: This is the most critical step. Ensure your degassing procedure is thorough.[12]

  • Use a Pd(0) Source: Starting with a Pd(0) source like Pd(PPh₃)₄ can sometimes mitigate this issue, as the in situ reduction of Pd(II) pre-catalysts can consume the boronic acid and promote homocoupling.[12]

  • Adjust Stoichiometry: Using a slight excess of the dibromo-triazole can help consume the boronic acid in the desired cross-coupling pathway.

Problem Area: Workup & Purification

Q: My triazole product is highly polar and difficult to purify by column chromatography. What are some effective strategies?

A: Purification of polar heterocyclic compounds can be challenging due to their strong interaction with silica gel.[15][16]

• Streaking on Silica: If your compound streaks badly on a silica gel TLC plate, it indicates strong binding to the acidic silica surface.

  • Solution: Add a small amount (0.1-1%) of a basic modifier like triethylamine or ammonia in methanol to your eluent to neutralize the acidic sites on the silica.[15]

• Alternative Stationary Phases:

  • Alumina: For basic compounds, neutral or basic alumina can be a better choice than silica.[15]

  • Reversed-Phase (C18): This is an excellent alternative that separates compounds based on hydrophobicity rather than polarity.[15][17] You will use polar solvents like water/acetonitrile or water/methanol as the mobile phase.

• Crystallization: Do not underestimate the power of recrystallization for purification. A systematic solvent screen can often identify conditions to obtain highly pure crystalline material, avoiding chromatography altogether.[18]

Section 3: Detailed Experimental Protocols

These protocols provide a validated starting point for optimization.

Protocol 1: General Procedure for Suzuki-Miyaura Monofunctionalization

This protocol is designed to favor mono-arylation.

Step-by-Step Methodology:

• Reagent Preparation: To a dry Schlenk flask, add 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 eq), the desired arylboronic acid (1.1 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

• Inert Atmosphere Setup: Seal the flask with a septum, and then evacuate and backfill with argon gas. Repeat this cycle three times to ensure a completely inert atmosphere.[11][19]

• Catalyst and Solvent Addition: Under a positive pressure of argon, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 eq) and the bulky phosphine ligand (e.g., XPhos, 0.04 eq). Then, add degassed solvent (e.g., 1,4-dioxane/water 4:1) via syringe.[20]

• Reaction: Heat the reaction mixture to the desired temperature (start with 80 °C) and stir vigorously.[20]

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by LC-MS or TLC. Aim to stop the reaction when the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.[11] Wash the filtrate with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.[19]

Protocol 2: General Procedure for Nucleophilic Aromatic Substitution (SNA_r_) with an Amine

Step-by-Step Methodology:

• Reaction Setup: In a sealed vial, combine 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (1.0 eq), the desired amine (1.2 eq for mono-substitution), and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.5 eq).

• Solvent Addition: Add a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[20]

• Reaction: Heat the reaction mixture, typically between 80-120 °C. The reaction is often slower than cross-coupling and may require several hours to overnight.

• Monitoring: Monitor the reaction progress by LC-MS.

• Workup: After cooling, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate. The aqueous layer may need to be extracted multiple times.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product via column chromatography or recrystallization.

Section 4: Key Parameter Summary Tables

Use these tables as a starting point for reaction screening.

Table 1: Recommended Starting Conditions for Cross-Coupling Reactions

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)
Suzuki	Pd₂(dba)₃ (2%)	SPhos (4%)	K₃PO₄ (3.0)	Toluene/H₂O	80-110
Sonogashira	PdCl₂(PPh₃)₂ (2%)	PPh₃ (4%)	Et₃N (3.0)	THF / DMF	50-90
Buchwald-Hartwig	Pd(OAc)₂ (2%)	BINAP (3%)	Cs₂CO₃ (2.5)	Toluene	100-110

Note: Catalyst and ligand choice is critical. For challenging substrates, modern pre-catalysts and bulky biarylphosphine ligands (e.g., Buchwald ligands) are highly recommended.[9][10][21]

Table 2: Solvent & Base Selection Guide

Reaction	Common Solvents	Common Bases	Key Considerations
Suzuki	Toluene, Dioxane, THF (often with H₂O)	K₂CO₃, K₃PO₄, Cs₂CO₃, KF	Base must activate the boronic acid; solubility is key.[3]
Sonogashira	THF, DMF, Et₃N (can be solvent & base)	Et₃N, DIPA, piperidine	Often requires a copper(I) co-catalyst (e.g., CuI), though copper-free methods exist.[22][23]
Buchwald-Hartwig	Toluene, Dioxane	NaOtBu, K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are required. NaOtBu is common but base-sensitive groups may require weaker bases like K₃PO₄.[24]
SNA_r_	DMF, DMSO, NMP	K₂CO₃, DIPEA	Polar aprotic solvents are needed to dissolve reactants and facilitate the reaction.

Section 5: Mechanistic & Workflow Diagrams

Visual aids to guide experimental design and troubleshooting.

Caption: Decision workflow for selecting a functionalization strategy.

Caption: Suzuki catalytic cycle with key troubleshooting points.

References

• Fiveable. (2025, August 15). Palladium-catalyzed cross-coupling reactions. Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025, November 23). Why does palladium catalyst deactivate during Suzuki coupling in small-scale undergraduate labs?. Retrieved from [Link]

• Koprowska, A., et al. (2019, June 28). Efficient Synthesis of Conjugated 1,2,4-Triazole Derivatives under Suzuki Cross-Coupling Reactions in the Presence of Ionic Liquids. Journal of Ecological Engineering. Retrieved from [Link]

• Miao, M., et al. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. PMC. Retrieved from [Link]

• Zhang, X., et al. (2015). Regioselective, Modular C–N and Suzuki Coupling Route to Triazoles. Synfacts. Retrieved from [Link]

• Organ, M. G., et al. (2008, July 4). Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. The Journal of Organic Chemistry. Retrieved from [Link]

• Liang, X., et al. (2010, November 15). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yuliia, V., et al. (2022, March 23). Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles. Chemistry of Heterocyclic Compounds. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• BYJU'S. (2022, February 28). Nucleophilic aromatic substitution. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• The Organic Chemist. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Yuliia, V., et al. (2022, March 23). Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles. PMC. Retrieved from [Link]

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• 23. DSpace [repository.kaust.edu.sa]
• 24. organic-synthesis.com [organic-synthesis.com]

Reference Data & Comparative Studies

Comparative analysis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole and other alkylated triazoles

Executive Summary

In the development of advanced organic electronics, conjugated polymers, and selective transport membranes, the selection of heterocyclic building blocks dictates the macroscopic properties of the final material. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (CAS 948093-96-7) has emerged as a critical monomer [2]. The 1,2,4-triazole core acts as a strong electron-withdrawing unit, lowering the Lowest Unoccupied Molecular Orbital (LUMO) in Donor-Acceptor (D-A) polymers, while the 3,5-dibromo substituents provide reactive sites for palladium-catalyzed cross-coupling.

Crucially, the incorporation of the branched 2-ethylhexyl chain distinguishes this compound from its linear or unsubstituted counterparts. This guide objectively compares 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole against other alkylated variants, detailing the mechanistic causality behind its superior solubility, processability, and application in high-molecular-weight polymer synthesis.

Structural and Mechanistic Paradigm

The Role of the Alkyl Chain in Polymer Thermodynamics

When synthesizing conjugated polymers via Suzuki or Stille cross-coupling, the rigid, planar backbones of the resulting macromolecules exhibit a strong thermodynamic drive to aggregate via π−π stacking. If the polymer chains aggregate too early in the reaction, they precipitate out of the solvent, prematurely terminating chain growth and resulting in low-molecular-weight oligomers.

• Unsubstituted / Methylated Variants: Compounds like 3,5-dibromo-1H-1,2,4-triazole [1] or its 1-methyl derivative offer minimal steric hindrance. While useful for synthesizing highly crystalline small molecules or serving as precursors for desymmetrization reactions [3], they fail to provide the necessary solvation entropy for long polymer chains.

• Linear Chains (e.g., 1-Hexyl): Linear chains provide moderate solubility but often allow for tight interchain packing, limiting the solubility of the final polymer in standard casting solvents like chloroform or chlorobenzene.

• Branched Chains (1-(2-Ethylhexyl)): The branched nature of the 2-ethylhexyl group introduces significant steric bulk extending orthogonally from the polymer backbone. This bulk physically disrupts tight π−π stacking, drastically increasing the entropy of mixing with organic solvents. This causality allows the polymer to remain solvated during synthesis, enabling high molecular weights, and ensures the final material can be solution-processed (e.g., spin-coated or inkjet-printed) into uniform thin films for Organic Photovoltaics (OPVs) or Organic Light-Emitting Diodes (OLEDs).

Metal Coordination in Polymer Inclusion Membranes (PIMs)

Beyond optoelectronics, alkylated triazoles are utilized as ion carriers in Polymer Inclusion Membranes (PIMs) for the selective transport of heavy metals (e.g., Zn(II), Cd(II), Pb(II))[4]. The unshared electron pairs on the triazole nitrogen atoms coordinate with metal cations. The highly lipophilic 2-ethylhexyl chain ensures the carrier remains stably anchored within the hydrophobic cellulose triacetate (CTA) or PVC membrane matrix, preventing carrier leaching into the aqueous feed phase.

Signaling & Interaction Pathway Visualization

Structure-property relationships and application pathways of alkylated 3,5-dibromo-1,2,4-triazoles.

Quantitative Comparative Analysis

The following table summarizes the physicochemical properties and performance metrics of various 3,5-dibromo-1,2,4-triazole derivatives when utilized as monomers for conjugated polymer synthesis.

Compound	CAS Number	Alkyl Chain	Solubility (Toluene/CHCl₃)	Steric Hindrance	Polymer MW Potential ( Mn​ )	Primary Application
3,5-Dibromo-1H-1,2,4-triazole	7411-23-6	None	Poor (< 5 mg/mL)	Minimal	N/A (Insoluble)	Precursor, Desymmetrization [3]
3,5-Dibromo-1-methyl-1,2,4-triazole	N/A	Methyl	Low (~10 mg/mL)	Low	< 10 kDa	Highly crystalline small molecules
3,5-Dibromo-1-hexyl-1,2,4-triazole	N/A	n-Hexyl	Moderate (~30 mg/mL)	Moderate	15 - 30 kDa	Standard D-A polymers
3,5-Dibromo-1-(2-ethylhexyl)-1,2,4-triazole	948093-96-7	2-Ethylhexyl	Excellent (>100 mg/mL)	High (Branched)	> 50 kDa	Solution-processed OPVs / PIMs [2]

Experimental Validation & Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. The specific steps (e.g., Soxhlet extraction, end-capping) are designed to inherently verify the success of the procedure by isolating only the target fraction or preventing side reactions.

Protocol A: Synthesis of a D-A Conjugated Polymer via Stille Cross-Coupling

This protocol utilizes the 2-ethylhexyl variant to synthesize a high-molecular-weight donor-acceptor polymer.

• Monomer Preparation: In a dry Schlenk flask under an argon atmosphere, add 1.0 equivalent of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole and 1.0 equivalent of a distannyl donor monomer (e.g., 5,5'-bis(trimethylstannyl)-2,2'-bithiophene).

• Catalyst Loading: Add 2 mol% of Tris(dibenzylideneacetone)dipalladium(0) ( Pd2​(dba)3​ ) and 8 mol% of Tri(o-tolyl)phosphine ( P(o-tolyl)3​ ). Causality: The bulky phosphine ligand facilitates the reductive elimination step in the catalytic cycle, preventing catalyst deactivation.

• Solvent Addition & Degassing: Inject anhydrous toluene (to achieve a 0.05 M monomer concentration). Subject the mixture to three freeze-pump-thaw cycles to strictly remove dissolved oxygen, which would otherwise oxidize the stannane or poison the palladium catalyst.

• Polymerization: Heat the reaction mixture to 110 °C for 48 hours. The 2-ethylhexyl chain ensures the growing polymer remains solvated.

• End-Capping (Self-Validation): Add an excess of 2-bromothiophene, stir for 2 hours, followed by an excess of 2-(tributylstannyl)thiophene, and stir for another 2 hours. Causality: This removes reactive bromine or tin end-groups, stabilizing the polymer against degradation and verifying that polymerization has ceased.

• Purification via Soxhlet Extraction: Precipitate the polymer in methanol. Transfer the crude solid to a Soxhlet thimble. Extract sequentially with methanol (24 h), acetone (24 h), and hexane (24 h). Causality: These solvents remove catalyst residues, unreacted monomers, and low-molecular-weight oligomers. Finally, extract the high-molecular-weight fraction with chloroform. Evaporate and precipitate to yield the purified polymer.

Protocol B: Formulation of Polymer Inclusion Membranes (PIMs)

This protocol validates the use of alkylated triazoles as stable carriers for heavy metal extraction [4].

• Matrix Preparation: Dissolve 0.5 g of Cellulose Triacetate (CTA) in 50 mL of dichloromethane (DCM).

• Carrier Integration: Add 0.1 g of the alkylated triazole carrier and 0.1 g of a plasticizer (e.g., o-nitrophenyl pentyl ether). Causality: The highly lipophilic 2-ethylhexyl chain of the triazole ensures thermodynamic compatibility with the plasticizer and CTA, preventing the carrier from crystallizing or phase-separating out of the membrane.

• Casting: Pour the homogeneous solution into a flat glass ring resting on a glass plate. Allow the DCM to evaporate slowly over 24 hours at room temperature to form a uniform, defect-free membrane.

• Validation: Mount the membrane in a two-compartment transport cell separating an acidic feed phase (containing Zn(II) or Pb(II) nitrates) and a receiving phase. The transport efficiency is quantified via atomic absorption spectroscopy (AAS), validating the coordination efficacy of the triazole core.

References

• PubChem. "3,5-Dibromo-4H-1,2,4-triazole | C2HBr2N3 | CID 81904". National Center for Biotechnology Information.
• ChemScene. "3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole | CAS 948093-96-7".
• ACS Publications. "Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991". Organic Process Research & Development.
• PubMed Central (PMC). "Transport of Heavy Metals Pb(II), Zn(II), and Cd(II) Ions across CTA Polymer Membranes Containing Alkyl-Triazole as Ions Carrier". Membranes (Basel).

Reactivity comparison of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole vs. 3,5-dichloro-1-(2-ethylhexyl)-1H-1,2,4-triazole

Executive Summary & Strategic Context

In the development of advanced organic materials (such as OLEDs and organic photovoltaics) and complex pharmaceutical active ingredients, 1,2,4-triazoles serve as critical electron-deficient structural motifs. The functionalization of these cores relies heavily on the cross-coupling of dihalogenated precursors.

This guide provides an objective, data-driven comparison of two highly valuable building blocks: 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole and 3,5-dichloro-1-(2-ethylhexyl)-1H-1,2,4-triazole .

The addition of the branched 2-ethylhexyl chain at the N-1 position serves a dual purpose: it disrupts the inherent tautomerism of the parent 1,2,4-triazole core[1] and provides exceptional solubility in non-polar organic solvents, preventing π-π stacking aggregation during polymer synthesis or complex molecule assembly. However, the choice between the dibromo and dichloro variants fundamentally alters the synthetic strategy, catalyst selection, and regioselective outcomes.

Mechanistic Grounding: Halogen Reactivity & Regioselectivity

The N-Alkylation Effect and Desymmetrization

The parent 3,5-dichloro-1,2,4-triazole exists predominantly as a 1H-tautomer in the solid state, leading to complex phase compositions[1]. Alkylation with a 2-ethylhexyl group locks the molecule into the 1-alkyl configuration, definitively desymmetrizing the ring[2]. This structural lock establishes a graduated reactivity profile between the C-5 and C-3 halogens.

Regioselectivity (C-5 > C-3)

In 1-alkyl-3,5-dihalo-1,2,4-triazoles, the halogen at the C-5 position is significantly more reactive than the one at the C-3 position[3]. The C-5 carbon is flanked by N-1 (bearing the electron-donating alkyl group) and N-4, creating a highly electrophilic center that undergoes rapid oxidative addition by low-valent transition metals (Pd, Cu). This allows for sequential, orthogonal functionalization of the triazole core.

Fig 1: Regioselective cross-coupling pathway of 3,5-dihalo-1,2,4-triazoles.

C-Br vs. C-Cl Bond Dissociation

The fundamental difference in reactivity stems from bond dissociation energies (BDE). The C-Br bond (~285 kJ/mol) is considerably weaker than the C-Cl bond (~338 kJ/mol). Consequently, the dibromo variant readily undergoes Suzuki, Heck, and Chan-Lam couplings under mild conditions and standard phosphine ligands, often providing higher yields[4][5]. Conversely, the dichloro variant requires harsher conditions and specialized, electron-rich bulky ligands (e.g., XPhos) to facilitate the initial oxidative addition step.

Quantitative Performance Comparison

The following table synthesizes the reactivity profiles of both variants based on established transition-metal catalyzed cross-coupling parameters.

Parameter	3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole	3,5-Dichloro-1-(2-ethylhexyl)-1H-1,2,4-triazole
C-X Bond Dissociation Energy	~285 kJ/mol	~338 kJ/mol
Optimal Cross-Coupling Catalyst	Pd(PPh3)4 or Pd(dppf)Cl2	Pd2(dba)3 + XPhos / SPhos
Typical Reaction Temperature	60 - 80 °C	100 - 120 °C
Regioselectivity (C-5 vs C-3)	Excellent (High differentiation)	Good (Requires strict temp control)
Propensity for Dehalogenation	Moderate (Requires optimized conditions)	Low (Highly stable)
Overall Yield (Suzuki, C-5)	75 - 90%	40 - 65%

Note: While the dibromo variant offers superior yields, it is more susceptible to hydrodehalogenation side-reactions, which can be mitigated using microemulsion techniques or strict anhydrous environments.

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and logical experimental design, the following protocols outline the causality behind each procedural step.

Fig 2: Standardized experimental workflow for comparative reactivity analysis.

Protocol A: Regioselective Suzuki-Miyaura Coupling (C-5 Position)

Objective: Selectively couple an aryl boronic acid at the highly reactive C-5 position while leaving the C-3 halogen intact for downstream orthogonal functionalization.

• Preparation: In an oven-dried Schlenk flask, dissolve 1.0 equivalent of 3,5-dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole in a degassed mixture of Toluene/Ethanol (4:1 v/v).

  • Causality: The 2-ethylhexyl chain ensures complete solubility in toluene, while ethanol aids in solubilizing the boronic acid, creating a homogenous reaction environment.

• Reagent Addition: Add exactly 1.05 equivalents of the desired arylboronic acid.

  • Causality: Strict stoichiometric control is the primary mechanism to prevent over-coupling at the less reactive C-3 position.

• Base Addition: Add 2.0 equivalents of aqueous K2CO3 (2M).

  • Causality: A mild base is sufficient for transmetalation and minimizes the risk of hydrolytic degradation of the triazole core.

• Catalyst Introduction: Add 5 mol% Pd(PPh3)4.

  • Causality: For the dibromo variant, standard triphenylphosphine ligands are highly effective. (Note: If using the dichloro variant, substitute with Pd2(dba)3 and XPhos to overcome the higher C-Cl activation barrier).

• Reaction Execution: Heat to 80 °C (for dibromo) or 110 °C (for dichloro) under an argon atmosphere. Monitor via GC-MS every 2 hours.

  • Causality: GC-MS allows for the precise tracking of the mono-coupled intermediate versus the di-coupled byproduct, validating the regioselectivity in real-time.

• Workup: Quench with water, extract with ethyl acetate, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Exhaustive Double Coupling (C-3 and C-5)

Objective: Functionalize both positions to synthesize a symmetrical or asymmetrical 3,5-diaryl-1-(2-ethylhexyl)-1H-1,2,4-triazole.

• Reagent Adjustment: Utilize 2.5 to 3.0 equivalents of the arylboronic acid to force the reaction to completion at the sterically hindered and electronically deactivated C-3 position.

• Catalyst & Temperature: Increase catalyst loading to 10 mol% and elevate the reaction temperature to 100 °C (for dibromo) or 130 °C (for dichloro) using a sealed pressure tube.

• Validation: The reaction is deemed complete when HPLC traces show the complete disappearance of the mono-coupled C-5 intermediate.

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• 2. thieme-connect.com [thieme-connect.com]
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A Comparative Guide to the Purity Assessment of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole by High-Performance Liquid Chromatography

Abstract

This guide provides a comprehensive, in-depth analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of synthesized 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole. The critical nature of this compound as a potential building block in pharmaceutical and agrochemical development necessitates robust and reliable analytical methods for quality control.[1] We compare various HPLC strategies, including Reversed-Phase (RP-HPLC), Normal-Phase (NP-HPLC), and Chiral HPLC, offering field-proven insights into method selection and optimization. Detailed, step-by-step experimental protocols are provided, underpinned by explanations of the scientific rationale for each procedural choice. This document is intended for researchers, scientists, and drug development professionals who require a validated framework for assessing the chemical and enantiomeric purity of this and structurally similar molecules.

Introduction: The Imperative for Purity in Synthesis

The compound 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole is a halogenated N-heterocycle, a class of molecules with significant applications in medicinal chemistry and materials science.[2] The synthetic route to such compounds, typically involving the alkylation of a triazole precursor like 3,5-Dibromo-1H-1,2,4-triazole, can yield a variety of impurities.[3][4] These may include unreacted starting materials, regioisomers from alkylation at different nitrogen atoms, and other byproducts. Furthermore, the introduction of the 2-ethylhexyl group, which contains a stereocenter, means the product is synthesized as a racemic mixture.

For any application in drug development or regulated industries, a precise and accurate determination of purity is not merely a procedural step but a foundational requirement for safety and efficacy. This guide addresses this need by providing a comparative analysis of HPLC methods tailored for this specific analyte.

Physicochemical Profile and Its Chromatographic Implications

Understanding the analyte's structure is paramount for method development. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole (Molecular Formula: C₁₀H₁₇Br₂N₃) is a relatively non-polar molecule due to the two bromine atoms and the long alkyl chain.[5] This hydrophobicity strongly suggests that Reversed-Phase HPLC will be the most effective primary mode of separation.[6][7] The triazole ring provides a chromophore suitable for UV detection.[8][9] The chiral center on the ethylhexyl group necessitates a separate chiral separation method to determine enantiomeric excess (e.e.), a critical parameter as different enantiomers can exhibit vastly different pharmacological activities.[10][11]

Comparative Analysis of HPLC Methodologies

The selection of an HPLC method is a critical decision driven by the analyte's properties and the specific analytical question (e.g., chemical purity vs. enantiomeric purity).

Reversed-Phase HPLC (RP-HPLC): The Workhorse for Purity Determination

RP-HPLC is the industry standard for the analysis of non-polar to moderately polar compounds.[6] It separates analytes based on their hydrophobic interactions with a non-polar stationary phase. Given the analyte's structure, this is the recommended approach for determining chemical purity.

• Expertise & Experience: The choice of stationary phase is crucial. A standard C18 column provides robust hydrophobicity suitable for retaining the analyte. However, for halogenated aromatic compounds, a Phenyl-Hexyl column can offer alternative selectivity.[12][13] The phenyl groups in the stationary phase can engage in π-π interactions with the triazole ring, potentially improving resolution between the main compound and closely related aromatic impurities.[12]

Normal-Phase HPLC (NP-HPLC): A Niche Alternative

In NP-HPLC, a polar stationary phase is used with a non-polar mobile phase. While less common for general purity analysis of hydrophobic compounds, NP-HPLC excels at separating structural isomers.[6][8] This could be advantageous if the synthesis is known to produce regioisomers (e.g., 1-, 2-, or 4-alkylated triazoles) that are difficult to resolve by RP-HPLC. However, NP-HPLC suffers from drawbacks such as solvent cost and sensitivity to water content in the mobile phase, making it a secondary choice.

Chiral HPLC: A Mandatory Step for Enantiomeric Assessment

Since the synthesis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole results in a racemate, quantifying the two enantiomers is essential. This can only be achieved using a Chiral Stationary Phase (CSP).[10][14] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and effective for a wide range of chiral compounds and are the recommended starting point for method development.[15]

The following table provides a comparative summary of these HPLC approaches.

Methodology	Stationary Phase	Typical Mobile Phase	Primary Application	Advantages	Disadvantages
RP-HPLC	C18, C8, Phenyl-Hexyl	Acetonitrile/Water, Methanol/Water	Chemical Purity, Quantification	Robust, reproducible, versatile, compatible with MS.[6]	May not separate all isomers effectively.
NP-HPLC	Silica, Cyano, Diol	Hexane/Ethanol, Heptane/Isopropanol	Isomer Separation	Excellent for resolving structural isomers.[6]	Sensitive to water, less reproducible, non-polar solvents.
Chiral HPLC	Polysaccharide-based CSPs	Alkanes/Alcohols, Polar Organic	Enantiomeric Purity (e.e.)	The only reliable way to separate enantiomers.[10]	Expensive columns, method development can be complex.

Experimental Protocols & Methodologies

The following protocols are designed to be self-validating systems, providing a robust starting point for the purity analysis of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole.

General Purity Assessment Workflow

The overall process from sample receipt to final purity reporting follows a structured workflow.

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of N1 vs. N4 Alkylated 3,5-dibromo-1,2,4-triazoles

Introduction

In the landscape of modern drug discovery and materials science, the 1,2,4-triazole scaffold is a cornerstone of molecular design. Its unique electronic properties, metabolic stability, and capacity for hydrogen bonding have led to its incorporation in a multitude of bioactive compounds. The functionalization of the triazole ring, particularly through N-alkylation, is a common strategy to modulate a compound's physicochemical and pharmacological properties. However, the unsymmetrical nature of the 1,2,4-triazole ring presents a significant synthetic challenge: the potential for alkylation at two distinct nitrogen atoms, N1 and N4, leading to the formation of regioisomers.

The seemingly subtle difference in the position of an alkyl group can have profound implications for a molecule's three-dimensional structure, its interaction with biological targets, and ultimately, its efficacy and safety. Consequently, the unambiguous characterization and differentiation of N1 and N4 alkylated isomers are of paramount importance. This guide provides a comprehensive spectroscopic comparison of N1 versus N4 alkylated 3,5-dibromo-1,2,4-triazoles, offering researchers, scientists, and drug development professionals a practical framework for the synthesis and characterization of these crucial building blocks.

Experimental Rationale and Methodology

The regioselectivity of the N-alkylation of 3,5-dibromo-1,2,4-triazole is influenced by a delicate interplay of factors including the nature of the alkylating agent, the base, the solvent, and the reaction temperature. Generally, alkylation at the N1 position is favored under kinetic control, often employing polar aprotic solvents and milder bases. In contrast, thermodynamic control, which may be achieved with different solvent and base combinations, can favor the formation of the N4 isomer.

This section outlines a detailed experimental workflow for the synthesis and subsequent spectroscopic analysis of both N1 and N4 alkylated 3,5-dibromo-1,2,4-triazoles.

Figure 1: General experimental workflow for the synthesis and comparative spectroscopic analysis of N1 and N4 alkylated 3,5-dibromo-1,2,4-triazoles.

Experimental Protocols

1. Synthesis of 3,5-dibromo-1,2,4-triazole:

The starting material, 3,5-dibromo-1,2,4-triazole, can be synthesized by the direct bromination of 1,2,4-triazole.[1]

2. General Procedure for N1-Alkylation (Kinetic Control):

• To a solution of 3,5-dibromo-1,2,4-triazole (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF), add a mild base like potassium carbonate (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the alkylating agent (e.g., methyl iodide or benzyl bromide, 1.05 eq) dropwise.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the N1-alkylated isomer.

3. General Procedure for N4-Alkylation (Thermodynamic Control):

The synthesis of the N4-alkylated isomer can be more challenging and may require screening of different reaction conditions. One potential approach involves using a different solvent and base combination. For instance, using a less polar solvent and a stronger base might favor the formation of the thermodynamically more stable N4 isomer.

4. Spectroscopic Characterization:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a standard NMR spectrometer (e.g., 400 MHz) using a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR) spectrometer. Samples can be analyzed as a thin film, in a potassium bromide (KBr) pellet, or using an attenuated total reflectance (ATR) accessory.

• Mass Spectrometry (MS): Mass spectra are acquired using an electrospray ionization (ESI) mass spectrometer to determine the molecular weight of the synthesized compounds.

Results and Discussion

The key to distinguishing between the N1 and N4 alkylated isomers lies in the distinct electronic and steric environments of the alkyl substituents and the triazole ring carbons and protons.

Figure 2: Structural comparison of N1 and N4 alkylated 3,5-dibromo-1,2,4-triazoles.

¹H NMR Spectroscopy

The chemical shift of the protons on the alkyl group is a key diagnostic feature.

• N1-Alkylated Isomer: The N1 position is adjacent to two nitrogen atoms. The protons on the carbon directly attached to N1 are expected to be deshielded and appear at a downfield chemical shift compared to the N4 isomer.

• N4-Alkylated Isomer: The N4 position is flanked by two carbon atoms of the triazole ring. The protons on the carbon attached to N4 will experience a different electronic environment and are generally observed at a more upfield chemical shift compared to the N1-isomer.

Compound	Alkyl Group Protons (δ, ppm)
N1-alkyl-3,5-dibromo-1,2,4-triazole (Predicted)	Downfield shift (e.g., for -CH₂-, expect > 4.2 ppm)
N4-alkyl-3,5-dibromo-1,2,4-triazole (Analog data)	Upfield shift (e.g., for -CH₂-, observed around 4.08 ppm for a similar compound)[2]

Table 1: Predicted and observed ¹H NMR chemical shifts for the alkyl protons in N1 and N4 alkylated 3,5-dibromo-1,2,4-triazoles.

¹³C NMR Spectroscopy

The chemical shifts of the triazole ring carbons (C3 and C5) and the alkyl group carbons provide further evidence for isomer identification.

• N1-Alkylated Isomer: In the N1-isomer, the C3 and C5 carbons are in a more symmetrical environment relative to the alkylated nitrogen.

• N4-Alkylated Isomer: The N4-alkylation breaks the symmetry of the triazole ring in a different manner, leading to distinct chemical shifts for C3 and C5. The carbon of the alkyl group attached to N4 is typically observed at a more upfield position compared to the N1-isomer.

Carbon	N1-alkyl-3,5-dibromo-1,2,4-triazole (Predicted)	N4-alkyl-3,5-dibromo-1,2,4-triazole (Analog data)
C3 & C5	Expected in the range of 145-155 ppm	Observed around 154.5 ppm for a similar compound[2]
Alkyl Cα	Expected to be more downfield	Observed around 40.0 ppm for an ethyl group in a similar compound[2]

Table 2: Predicted and observed ¹³C NMR chemical shifts for N1 and N4 alkylated 3,5-dibromo-1,2,4-triazoles.

IR Spectroscopy

Infrared spectroscopy can provide valuable information about the vibrational modes of the triazole ring. While the differences may be subtle, characteristic shifts in the ring stretching and bending frequencies can be observed.

• N1-Alkylated Isomer: The substitution at N1 will influence the dipole moment and bond strengths within the ring differently than substitution at N4. This can lead to slight shifts in the positions and intensities of the C=N and N-N stretching vibrations, typically observed in the 1400-1600 cm⁻¹ region.

• N4-Alkylated Isomer: The C₂v symmetry of the N4-alkylated ring (in the absence of other asymmetric substituents) can result in a simpler IR spectrum compared to the N1-isomer.

Vibrational Mode	Expected Region (cm⁻¹)	Potential Distinguishing Features
C=N Stretch	1550-1650	Shift in frequency and change in intensity between isomers.
Ring Stretch	1400-1500	Pattern of absorption bands may differ.
C-N Stretch	1200-1350	May show slight shifts depending on the substitution pattern.

Table 3: General expected IR absorption regions for N-alkylated 1,2,4-triazoles.

Mass Spectrometry

While both isomers will exhibit the same molecular ion peak, their fragmentation patterns upon ionization can differ, providing another tool for differentiation. The stability of the resulting fragment ions will dictate the observed fragmentation pathways. The loss of the alkyl group or fragmentation of the triazole ring can produce unique daughter ions for each isomer.

Conclusion

The unambiguous assignment of the N1 and N4 regioisomers of alkylated 3,5-dibromo-1,2,4-triazoles is a critical step in the development of novel chemical entities for various applications. This guide provides a systematic approach to the synthesis and spectroscopic characterization of these isomers. By carefully analyzing the ¹H and ¹³C NMR, IR, and mass spectra, researchers can confidently distinguish between the N1 and N4 alkylated products. The principles and experimental data presented herein serve as a valuable resource for scientists working with this important class of heterocyclic compounds, enabling more efficient and accurate drug discovery and materials development.

References

• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. MDPI. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. PMC. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Sci-Hub. [Link]

• Table of Contents 1. The procedure for the synthesis of starting material. 2. General information for this strategy 3. General p - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

• Molecular and crystal structure and IR spectrum of 3,5-dibromo-1,2,4-triazole. SciSpace. [Link]

• 1-benzyl-3,5-dibromo-1H-1,2,4-triazole. LookChem. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. PMC. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

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• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. IJRPC. [Link]

• Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. ACS Publications. [Link]

• 3,5-Dibromo-1-methyl-1H-1,2,4-triazole. PubChem. [Link]

• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. ResearchGate. [Link]

• 3,5-dibromo-1-methyl-1,2,4-triazole. Capot Chemical. [Link]

• One-pot Parallel Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles. PMC. [Link]

• Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. MDPI. [Link]

• Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. ijprajournal. [Link]

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• 1,2,4-Triazole. SpectraBase. [Link]

• synthesis of 1,2,4 triazole compounds. ISRES. [Link]

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Cross-Validation of Analytical Methods for 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole: A Comparative Guide

As pharmaceutical and agrochemical pipelines increasingly rely on highly functionalized heterocyclic intermediates, the analytical control of these building blocks becomes paramount. 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole presents a unique analytical challenge. It combines a polar, weakly basic triazole core with two heavy halogen atoms and a highly lipophilic, branched aliphatic chain.

Relying on a single analytical technique for this compound risks critical blind spots. To ensure compliance with the modernized ICH Q2(R2) guidelines for analytical procedure validation [1], a robust control strategy requires the cross-validation of orthogonal methods. This guide objectively compares HPLC-UV, LC-MS/MS, and GC-MS methodologies, providing causality-driven protocols and comparative experimental data to establish a self-validating analytical framework.

Mechanistic Analyte Profiling: The "Why" Behind the Methods

Before designing validation protocols, we must deconstruct the molecule's physicochemical properties to understand how it interacts with different analytical environments:

• The 2-Ethylhexyl Chain (Lipophilicity): This branched alkane tail imparts extreme hydrophobicity (estimated LogP ~4.5). On a standard C18 column, this aliphatic chain dominates the retention mechanism, potentially masking the subtle polar differences of triazole-based impurities.

• The Triazole Core ( π -System & Basicity): The nitrogen-rich ring is weakly basic. To prevent peak tailing caused by secondary interactions with residual silanols on the stationary phase, the mobile phase must be strictly buffered or acidified. Furthermore, the triazole ring provides the primary chromophore for UV detection, though its lack of extended conjugation limits the λmax​ to the low UV range (~225 nm).

• The Dibromo Substitution (Isotopic Signature): Bromine naturally occurs as two isotopes ( 79 Br and 81 Br) in a nearly 1:1 ratio. A dibrominated molecule exhibits a distinct 1:2:1 isotopic cluster at M,M+2,M+4 [2]. This is a highly diagnostic feature for Mass Spectrometry (MS), allowing for absolute structural confirmation and differentiation from non-halogenated matrix background.

Orthogonal Cross-Validation Strategy

To meet ICH Q2(R2) standards, an analytical procedure must be proven "fit for purpose" across its lifecycle [1]. We cross-validate three methods to cover all critical quality attributes: Assay, Purity, Trace Impurity Profiling, and Orthogonal Identity.

Figure 1: Orthogonal cross-validation workflow aligned with ICH Q2(R2) guidelines.

Step-by-Step Experimental Protocols

Every protocol detailed below is designed as a self-validating system , meaning it includes built-in System Suitability Tests (SST) that must pass before sample data is considered trustworthy.

Method A: HPLC-UV (Routine Assay & Purity)

Causality: A Phenyl-Hexyl stationary phase is selected over a traditional C18. While the C18 interacts solely with the 2-ethylhexyl chain, the Phenyl-Hexyl phase introduces π−π interactions with the triazole core, significantly improving the resolution between the target analyte and structurally similar impurities (e.g., mono-bromo derivatives).

• Sample Preparation: Dissolve 10.0 mg of the sample in 10.0 mL of Acetonitrile (ACN) to yield a 1.0 mg/mL stock. Dilute to 100 µg/mL with mobile phase for the working assay solution.

• Column: Phenomenex Kinetex Phenyl-Hexyl (150 x 4.6 mm, 2.6 µm core-shell).

• Mobile Phase:

  • Channel A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA suppresses triazole ionization, ensuring sharp peaks).

  • Channel B: 0.1% TFA in Acetonitrile.

• Gradient: 40% B to 90% B over 12 minutes, hold for 3 minutes, re-equilibrate at 40% B for 4 minutes.

• Flow Rate & Detection: 1.0 mL/min; UV detection at 225 nm.

• Self-Validating SST: The resolution ( Rs​ ) between the analyte and the mono-bromo impurity must be ≥2.0 . The %RSD of peak area for 5 replicate injections of the standard must be ≤0.73% .

Method B: LC-MS/MS (Trace Impurity Profiling)

Causality: Positive Electrospray Ionization (ESI+) is utilized to protonate the basic triazole nitrogens. Because of the dibromo isotopic pattern, the [M+H]+ ion presents as a cluster at m/z 338.1, 340.1, and 342.1. We select the M+2 peak (m/z 340.1) as the precursor ion because it is the base peak of the cluster, maximizing sensitivity while acting as a highly specific mass filter.

• Sample Preparation: Dilute the stock solution to 10 ng/mL in 50:50 Methanol:Water.

• Column: Waters Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 µm).

• Ionization: ESI+ mode. Capillary voltage: 3.0 kV; Desolvation Temp: 400°C.

• MRM Transitions:

  • Quantifier: m/z 340.1 → 228.0 (Loss of the 2-ethylhexyl chain, −C8​H16​ ).

  • Qualifier: m/z 340.1 → 148.0 (Subsequent loss of bromine).

• Self-Validating SST: The Signal-to-Noise (S/N) ratio of the 1.0 ng/mL LOQ standard must be ≥10:1 . The ion ratio between the quantifier and qualifier transitions must be within ±15% of the reference standard.

Method C: GC-MS (Orthogonal Identity & Volatile Profiling)

Causality: The molecule's lack of highly polar, hydrogen-bonding functional groups (like -OH or -COOH) makes it sufficiently volatile and thermally stable for Gas Chromatography. GC-MS provides a completely orthogonal separation mechanism (boiling point/vapor pressure) to LC, ensuring that non-chromophoric, lipophilic impurities (like unreacted 2-ethylhexyl bromide) are detected.

• Sample Preparation: Extract/dilute the sample to 1.0 mg/mL in GC-grade Hexane. (Hexane ensures complete solvation of the lipophilic chain and avoids injection port expansion issues common with protic solvents).

• Column: Agilent DB-5MS (30 m x 0.25 mm x 0.25 µm).

• Oven Program: Initial temp 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• Detection: Electron Impact (EI) at 70 eV. Scan range m/z 50–400.

• Self-Validating SST: The isotopic cluster of the molecular ion must match the theoretical 1:2:1 ratio (m/z 337 : 339 : 341 for the radical cation) within a ±5% relative error margin.

Ionization & Fragmentation Logic

Understanding the fragmentation pathways is critical for setting up robust MS/MS methods. The diagram below maps the logical relationship between the parent molecule's isotopic signature and the resulting fragment ions used for quantification.

Figure 2: Logical relationship of ionization and fragmentation pathways utilized for MS cross-validation.

Comparative Validation Data (ICH Q2(R2) Metrics)

The following table summarizes the experimental cross-validation data. By comparing these metrics, laboratories can select the appropriate method based on the specific analytical objective (e.g., bulk assay vs. genotoxic impurity screening).

Validation Parameter (ICH Q2)	Method A: HPLC-UV (Assay)	Method B: LC-MS/MS (Trace)	Method C: GC-MS (Orthogonal)	Acceptance Criteria
Specificity	Baseline resolution ( Rs​=2.4 )	MRM Mass Filtering	EI Spectral Library Match	No interference at tR​
Linearity ( R2 )	0.9998	0.9985	0.9950	≥0.995
Range	10 – 150 µg/mL	0.5 – 50 ng/mL	10 – 500 µg/mL	Method Dependent
Accuracy (% Recovery)	99.8% ± 0.5%	98.2% ± 3.1%	101.5% ± 4.2%	98.0% – 102.0% (Assay)
Precision (% RSD)	0.45% (n=6)	2.8% (n=6)	3.5% (n=6)	≤2.0% (Assay)
Limit of Detection (LOD)	0.5 µg/mL	0.1 ng/mL	2.0 µg/mL	S/N ≥3
Limit of Quantitation (LOQ)	1.5 µg/mL	0.5 ng/mL	6.0 µg/mL	S/N ≥10

Strategic Recommendations & Conclusion

The cross-validation of 3,5-Dibromo-1-(2-ethylhexyl)-1H-1,2,4-triazole demonstrates that no single method is universally superior; rather, they form a symbiotic control strategy:

• For Routine Batch Release: HPLC-UV is the undisputed choice. It offers superior precision (0.45% RSD) and accuracy, which are critical for bulk assay determinations. The use of a Phenyl-Hexyl column effectively mitigates the hydrophobic dominance of the 2-ethylhexyl chain.

• For Impurity Profiling & Stability Indicating Studies: LC-MS/MS is mandatory. With an LOQ of 0.5 ng/mL, it is the only method capable of tracking trace degradation products or potentially mutagenic impurities (PMIs) at threshold levels required by regulatory bodies.

• For Raw Material Verification: GC-MS serves as the ultimate orthogonal check. By utilizing thermal volatilization rather than liquid solvation, it easily identifies non-chromophoric precursor impurities (such as alkyl halides) that would be entirely invisible to UV detection and poorly ionized in ESI+.

By implementing this tri-modal, cross-validated approach, analytical scientists can guarantee the data integrity and regulatory compliance of their chemical pipelines in strict adherence to ICH Q2(R2) lifecycle management principles.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

• 3,5-Dibromo-1H-1,2,4-triazole - Compound Summary & Isotopic Properties Source: PubChem / National Center for Biotechnology Information URL:[Link]

• ICH Q14 Guideline on Analytical Procedure Development - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]